Technical Documentation Center

Hydrazine, (2-butylphenyl)- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Hydrazine, (2-butylphenyl)-
  • CAS: 58928-63-5

Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide on Hydrazine, (2-butylphenyl)-: Chemical Properties, Structural Dynamics, and Synthetic Applications

Prepared by: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Executive Summary Hydrazine, (2-butylphenyl)- (commonly referred to as 2-butylphenylhydrazine...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary

Hydrazine, (2-butylphenyl)- (commonly referred to as 2-butylphenylhydrazine) is a highly specialized aromatic hydrazine derivative. In the realm of drug discovery and complex organic synthesis, substituted phenylhydrazines are indispensable building blocks, primarily serving as precursors in the Fischer Indole Synthesis. The strategic placement of a butyl group at the ortho position of the phenyl ring introduces unique steric and lipophilic properties that significantly influence regiochemical control during cyclization and enhance the membrane permeability of downstream pharmaceutical intermediates.

This whitepaper provides an in-depth analysis of the physicochemical properties, de novo synthetic methodologies, and field-proven protocols for utilizing 2-butylphenylhydrazine in the generation of carbazole derivatives.

Molecular Architecture and Physicochemical Profiling

The molecular architecture of 2-butylphenylhydrazine features a highly reactive hydrazine moiety covalently bonded to a phenyl ring, which is further substituted with a linear four-carbon (butyl) chain at the ortho position.

Structural Dynamics & Causality: The ortho-butyl substitution is not merely a passive functional group; it dictates the molecule's reactivity profile. Sterically, the bulky alkyl chain restricts the rotational freedom of the hydrazine group. During cyclization reactions involving unsymmetrical ketones, this steric hindrance effectively directs the regioselectivity of the [3,3]-sigmatropic rearrangement, favoring the formation of less sterically congested indoles or carbazoles. Furthermore, the aliphatic chain significantly increases the overall lipophilicity (LogP) of the molecule, a critical parameter for central nervous system (CNS) drug candidates requiring blood-brain barrier (BBB) penetration.

Quantitative Physicochemical Data

The following table summarizes the core physicochemical properties established in chemical databases such as [1] and [2].

Physicochemical PropertyValue
Chemical Name Hydrazine, (2-butylphenyl)-
Synonyms 2-Butylphenylhydrazine, o-butylphenylhydrazine
CAS Registry Number 58928-63-5
Molecular Formula C₁₀H₁₆N₂
Molecular Weight 164.25 g/mol
Density 1.014 g/cm³
Boiling Point 280.6 ºC at 760 mmHg
Flash Point 143.2 ºC

Synthetic Methodologies: De Novo Construction

The synthesis of 2-butylphenylhydrazine is classically achieved through the diazotization of 2-butylaniline, followed by a controlled reduction. As detailed in historical[3], the reduction step requires precise reagent selection to avoid over-reduction.

Experimental Protocol: Synthesis of 2-Butylphenylhydrazine Hydrochloride

This protocol is designed as a self-validating system; the visual cues (color changes and precipitation) serve as internal quality control checkpoints.

  • Reagent Preparation: Dissolve 1.0 equivalent of 2-butylaniline in a mixture of concentrated hydrochloric acid (HCl) and distilled water.

  • Temperature Control (Critical): Chill the acidic amine solution to 0–5 °C using an ice-salt bath.

  • Diazotization: Slowly introduce a pre-chilled aqueous solution of sodium nitrite (NaNO₂) dropwise. Maintain the internal temperature strictly below 5 °C.

    • Causality: Exceeding 5 °C provides sufficient thermal energy to overcome the activation barrier for the degradation of the highly reactive diazonium intermediate. This leads to the irreversible release of nitrogen gas (N₂) and the formation of the undesired byproduct, 2-butylphenol.

  • Reduction: In a separate reaction vessel, prepare a solution of stannous chloride (SnCl₂) in concentrated HCl, cooled to 0 °C. Add the diazonium salt solution dropwise to the SnCl₂ solution under vigorous mechanical stirring.

    • Causality: SnCl₂ is selected as a mild, chemoselective reducing agent. It successfully reduces the diazonium nitrogen-nitrogen triple bond to a single bond (hydrazine) without cleaving the N-N linkage—a common failure mode when utilizing harsher catalytic hydrogenation methods.

  • Isolation: Allow the reaction mixture to warm to room temperature and stir for 2 hours. Isolate the precipitated 2-butylphenylhydrazine hydrochloride via vacuum filtration, wash with cold dilute HCl, and dry under high vacuum.

Synthesis A 2-Butylaniline (Starting Material) B NaNO2, HCl, 0-5°C (Diazotization) A->B C 2-Butylbenzenediazonium Chloride (Intermediate) B->C D SnCl2 / HCl (Reduction) C->D E 2-Butylphenylhydrazine HCl (Product) D->E

Workflow for the de novo synthesis of 2-butylphenylhydrazine via diazotization.

Application in Drug Discovery: Fischer Indole Synthesis

The primary utility of 2-butylphenylhydrazine lies in its application within the Fischer Indole Synthesis to construct complex, multi-ring systems such as carbazole acetic acid derivatives, which possess potent anti-inflammatory and analgesic properties[3].

Experimental Protocol: Synthesis of Substituted Carbazoles
  • Hydrazone Formation: Combine equimolar amounts of 2-butylphenylhydrazine hydrochloride and a cyclic ketone (e.g., 1-ethyl-2-oxocyclohexaneacetic acid methyl ester) in absolute ethanol. Reflux under an inert nitrogen atmosphere for 24 hours.

    • Causality: The inert nitrogen atmosphere prevents the oxidative degradation of the electron-rich hydrazine precursor at elevated temperatures. Extended reflux ensures complete thermodynamic conversion to the hydrazone intermediate.

  • Solvent Exchange: Evaporate the ethanol solvent under reduced pressure to isolate the crude hydrazone.

  • Acid-Catalyzed Cyclization: Resuspend the crude hydrazone in 20% aqueous sulfuric acid (H₂SO₄). Heat the mixture to reflux (bath temperature ~160 °C).

    • Causality: The 20% aqueous H₂SO₄ provides the optimal protonation state required to drive the tautomerization of the hydrazone to the ene-hydrazine. This tautomerization is the absolute prerequisite for the subsequent [3,3]-sigmatropic rearrangement. Stronger mineral acids risk hydrolyzing the ester functionalities on the ketone counterpart, while weaker acids fail to overcome the activation energy required for the sigmatropic shift.

  • Extraction and Purification: Cool the reaction mixture to room temperature, extract with ethyl acetate, wash the organic layer with saturated aqueous sodium bicarbonate and brine, dry over anhydrous MgSO₄, and concentrate to yield the target carbazole derivative.

FischerIndole Step1 Step 1: Hydrazone Formation 2-Butylphenylhydrazine + Ketone Step2 Step 2: Acid Catalysis Protonation & Tautomerization Step1->Step2 Step3 Step 3: [3,3]-Sigmatropic Shift N-N Cleavage & C-C Formation Step2->Step3 Step4 Step 4: Cyclization Nucleophilic Attack on Imine Step3->Step4 Step5 Step 5: Ammonia Elimination Substituted Carbazole/Indole Step4->Step5

Mechanistic logic of Fischer Indole Synthesis using 2-butylphenylhydrazine.

Analytical Characterization and Quality Control

To ensure the integrity of the synthesized 2-butylphenylhydrazine prior to downstream applications, rigorous analytical characterization is required:

  • ¹H NMR (CDCl₃): Look for the characteristic aliphatic multiplet signals corresponding to the butyl chain (δ 0.9 - 2.6 ppm) integrating to 9 protons. The aromatic region (δ 6.5 - 7.2 ppm) will display a distinct ortho-substituted splitting pattern (4 protons). The broad singlet for the -NH-NH₂ protons will typically appear around δ 3.5 - 4.5 ppm, exchanging with D₂O.

  • Mass Spectrometry (ESI-MS): The expected molecular ion peak [M+H]⁺ should be observed at m/z 165.25.

  • Infrared Spectroscopy (FT-IR): The presence of the hydrazine group is confirmed by distinct N-H stretching vibrations in the region of 3200–3400 cm⁻¹.

References

  • Title: 2-butylphenylhydrazine CAS 58928-63-5 Source: ChemSrc URL: [Link]

  • Source: Google Patents (U.S. Patent and Trademark Office)

Sources

Exploratory

Mechanism of Action of (2-Butylphenyl)hydrazine in Organic Synthesis: A Technical Whitepaper

Executive Summary (2-Butylphenyl)hydrazine is a highly specialized, ortho-alkylated arylhydrazine that serves as a critical building block in advanced organic synthesis. Unlike unsubstituted phenylhydrazine, the presence...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(2-Butylphenyl)hydrazine is a highly specialized, ortho-alkylated arylhydrazine that serves as a critical building block in advanced organic synthesis. Unlike unsubstituted phenylhydrazine, the presence of the bulky, electron-donating 2-butyl group fundamentally alters its mechanistic behavior. This structural modification dictates absolute regioselectivity in sigmatropic rearrangements and influences the kinetics of radical-mediated arylations. This whitepaper deconstructs the mechanistic pathways of (2-butylphenyl)hydrazine, providing researchers with the causal logic and self-validating protocols necessary to harness this reagent in drug development and materials science.

Steric and Electronic Profiling of the Ortho-Butyl Group

The reactivity of (2-butylphenyl)hydrazine is governed by two competing molecular forces:

  • Electronic Activation (+I Effect): The four-carbon alkyl chain donates electron density into the aromatic ring via induction. This increases the nucleophilicity of the adjacent hydrazine moiety, accelerating initial condensation rates with carbonyls, and stabilizes transient radical intermediates during oxidative pathways.

  • Steric Hindrance: The bulky butyl chain creates a significant spatial blockade at the C2 position of the aromatic ring. This steric wall is the primary driver of regioselectivity in downstream cyclization reactions, effectively acting as a permanent protecting group for one side of the molecule.

Core Mechanism I: The Regioselective Fischer Indole Synthesis (FIS)

The most prominent application of (2-butylphenyl)hydrazine is in the Fischer Indole Synthesis (FIS) . When reacted with an aldehyde or ketone under acidic conditions, the reagent undergoes a cascade of transformations where the 2-butyl group plays a decisive role.

Mechanistic Causality
  • Hydrazone Formation: The nucleophilic terminal nitrogen of the hydrazine attacks the carbonyl carbon, forming a phenylhydrazone.

  • Tautomerization: Acid catalysis promotes tautomerization to an ene-hydrazine intermediate.

  • [3,3]-Sigmatropic Rearrangement (The Critical Step): The protonated ene-hydrazine undergoes a concerted [3,3]-sigmatropic shift. In unsubstituted phenylhydrazines, the new C-C bond can form at either the C2 or C6 ortho positions, leading to a mixture of isomers. However, the 2-butyl group completely blocks the C2 position. The rearrangement is thermodynamically and kinetically forced to occur exclusively at the unsubstituted C6 position .

  • Rearomatization and Cyclization: The resulting diimine rearomatizes and cyclizes into a five-membered aminal ring.

  • Ammonia Elimination: Acid-catalyzed elimination of NH3​ yields a highly specific 7-butylindole derivative.

FIS_Workflow A 1. (2-Butylphenyl)hydrazine + Ketone B 2. Hydrazone Formation (Acid Catalyzed) A->B C 3. Tautomerization to Ene-hydrazine B->C D 4.[3,3]-Sigmatropic Shift (Steric Block at C2 forces C6) C->D E 5. Rearomatization & Cyclic Aminal D->E F 6. Ammonia Elimination (7-Butylindole) E->F

Fig 1: Regioselective Fischer Indole Synthesis pathway directed by the 2-butyl steric block.

Core Mechanism II: Metal-Free Radical Arylation

Beyond classical cyclizations, (2-butylphenyl)hydrazine serves as a potent precursor for aryl radicals. Under oxidative conditions (e.g., O2​ in the presence of a base, or KMnO4​ ), the hydrazine moiety is oxidized, releasing nitrogen gas and generating a 2-butylphenyl radical .

Mechanistic Causality

The generated radical is highly reactive but sterically shielded on one side by the butyl group. When introduced to heterocycles like pyrroles or coumarins, the radical selectively attacks the least sterically hindered C-H bonds of the target molecule. This pathway enables transition-metal-free C-H arylation, which is highly valued in late-stage pharmaceutical functionalization to avoid heavy metal contamination and streamline purification.

Quantitative Data: Substituent Effects on Yield and Selectivity

The following table summarizes the empirical performance of (2-butylphenyl)hydrazine across various synthetic pathways. The steric bulk of the butyl group ensures near-perfect regioselectivity in indolization reactions.

SubstrateReaction TypeCatalyst / ConditionsTarget ProductYieldRegioselectivity
CyclohexanoneFischer IndolizationGlacial AcOH, 118∘ C8-Butyl-2,3,4,9-tetrahydro-1H-carbazole74%>99% (8-isomer)
2-ButanoneFischer IndolizationPPA, 80∘ C7-Butyl-2,3-dimethylindole68%>99% (7-isomer)
Ethyl acetoacetatePyrazolone SynthesisAcOH, 100∘ C1-(2-Butylphenyl)-3-methyl-2-pyrazolin-5-one82%N/A
PyrroleRadical ArylationNaOH, Air, RT2-(2-Butylphenyl)pyrrole55%C2-selective

Self-Validating Experimental Protocol

This protocol details the synthesis of a tricyclic carbazole derivative via the FIS pathway, utilizing cyclohexanone . The procedure is designed as a self-validating system, ensuring that each step provides measurable feedback to confirm mechanistic success.

Step 1: Hydrazone Condensation

  • Action: In a 250 mL round-bottom flask, dissolve 10.0 mmol of (2-butylphenyl)hydrazine hydrochloride and 11.0 mmol of cyclohexanone in 50 mL of glacial acetic acid. Stir at room temperature for 30 minutes.

  • Causality: Acetic acid acts as both the solvent and the Brønsted acid catalyst. It protonates the carbonyl oxygen, increasing its electrophilicity and driving the nucleophilic attack of the hydrazine.

  • Validation: Extract a 0.1 mL aliquot, quench with NaHCO3​ , and analyze via TLC (Hexanes:EtOAc 8:2). The disappearance of the starting ketone ( Rf​≈0.6 ) and appearance of a non-polar hydrazone spot ( Rf​≈0.8 ) confirms condensation.

Step 2: [3,3]-Sigmatropic Cyclization

  • Action: Attach a reflux condenser and heat the reaction mixture to 118∘ C for 4 hours under a nitrogen atmosphere.

  • Causality: Thermal energy is required to overcome the high activation barrier of the [3,3]-sigmatropic rearrangement. The nitrogen atmosphere prevents premature oxidative degradation of the ene-hydrazine intermediate. The 2-butyl group strictly forces C-C bond formation at the C6 position.

Step 3: Quench and Extraction

  • Action: Cool the mixture to room temperature and pour slowly over 100 g of crushed ice. Neutralize cautiously with saturated aqueous NaHCO3​ until pH 7.5 is reached. Extract with ethyl acetate ( 3×50 mL), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

  • Causality: Neutralization halts the acid-catalyzed reaction and converts the product into its free base form, ensuring efficient partitioning into the organic layer.

Step 4: Structural Validation

  • Action: Purify the crude residue via flash column chromatography. Analyze the purified product using 1H NMR (400 MHz, CDCl3​ ).

  • Validation: The system validates its absolute regioselectivity through the aromatic region of the NMR spectrum. An 8-substituted carbazole core will display exactly three aromatic protons (typically a doublet, a doublet, and a triplet/multiplet), confirming that the C2 position of the original aniline was successfully blocked. A mixture of isomers would present complex, overlapping aromatic signals.

Experimental_Workflow S1 Step 1: Condensation Glacial AcOH, RT S2 Step 2: Cyclization Reflux (118°C), 4h S1->S2 S3 Step 3: Quench & Neutralize Ice / NaHCO3 S2->S3 S4 Step 4: Extraction EtOAc / Brine Wash S3->S4 S5 Step 5: Validation TLC (Single Spot) & 1H NMR S4->S5 S6 Pure 8-Butylcarbazole Derivative S5->S6

Fig 2: Self-validating experimental workflow for the synthesis of 8-butylcarbazole derivatives.

Conclusion

The utility of (2-butylphenyl)hydrazine in organic synthesis is defined by the precise steric and electronic control exerted by its ortho-butyl substituent. By forcing absolute regioselectivity in sigmatropic rearrangements and directing radical-mediated C-H arylations, this reagent allows chemists to bypass complex isomer separations. Understanding the causal mechanisms behind these reactions ensures that researchers can reliably deploy (2-butylphenyl)hydrazine to synthesize complex, sterically demanding heterocyclic scaffolds with high fidelity.

References

  • Title: Fischer indole synthesis | Source: Wikipedia | URL:[Link]

  • Title: US4057559A - Carbazole acetic acid derivatives | Source: Google Patents | URL
  • Title: Overview of Phenylhydrazine-Based Organic Transformations | Source: ResearchGate | URL:[Link]

Foundational

Thermodynamic Stability and Degradation Pathways of (2-Butylphenyl)hydrazine: A Technical Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper Executive Summary (2-Butylphenyl)hydrazine (2-BPH) is a highly reactive arylhydrazine...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

(2-Butylphenyl)hydrazine (2-BPH) is a highly reactive arylhydrazine derivative frequently utilized as a critical intermediate in pharmaceutical synthesis, particularly in Fischer indole reactions and regioselective radical arylations [[1]](). Despite its synthetic utility, 2-BPH suffers from inherent thermodynamic instability. Like most arylhydrazines, it is highly susceptible to oxidative degradation, thermal decomposition, and photolytic breakdown.

As a Senior Application Scientist, I have structured this whitepaper to move beyond theoretical chemistry and provide actionable, field-proven insights. We will dissect the causality behind 2-BPH degradation, map its autocatalytic oxidation pathways, and establish self-validating experimental protocols to monitor and control its stability in laboratory and manufacturing settings.

Thermodynamic Stability Profile

The instability of 2-BPH is fundamentally rooted in the weak nitrogen-nitrogen (N-N) bond and the electron-rich nature of the substituted aromatic ring. The ortho-butyl group exerts two competing effects:

  • Steric Shielding: It provides minor kinetic protection to the hydrazine moiety against bulky oxidants.

  • Electron Donation: The inductive effect of the alkyl chain increases the electron density on the aromatic ring, lowering the oxidation potential and making the molecule highly susceptible to single-electron transfer (SET) initiation.

Quantitative Thermodynamic Data

The following table summarizes the key thermodynamic and kinetic parameters governing the stability of 2-BPH in aqueous and organic environments.

ParameterValue / CharacteristicCausality & Impact
N-N Bond Dissociation Energy ~60–65 kcal/molThe weak N-N bond is the primary thermodynamic driving force for thermal and oxidative cleavage.
Oxidation Potential ( Eox​ ) ~0.25 V vs. Ag/AgClLow oxidation potential facilitates rapid single-electron transfer, initiating the radical degradation cascade.
Optimal Storage pH pH 4.0 – 5.5Protonation of the hydrazine group stabilizes the molecule against autoxidation; basic conditions accelerate degradation.
Primary Degradants 2-Butylphenol, N2​ gasComplete thermodynamic breakdown yields highly stable dinitrogen gas and phenol derivatives 2.

Mechanistic Pathways of Degradation

The degradation of 2-BPH in buffered aqueous solutions is not a simple unimolecular decomposition; it is a complex, autocatalytic oxidative process involving multiple highly reactive intermediates 3.

The Autocatalytic Oxidation Cascade

The reaction is typically initiated by trace metal cations (e.g., Cu2+ ) or dissolved oxygen. The initial single-electron oxidation yields the (2-butylphenyl)hydrazyl radical . Subsequent loss of an electron and a proton generates an unstable aryldiazene .

The aryldiazene is rapidly oxidized to the benzenediazonium ion , which accumulates temporarily (detectable via UV-Vis absorbance at ~280 nm) before undergoing hydrolysis to yield 2-butylphenol and dinitrogen gas [[3]](). Crucially, this process generates superoxide radicals ( O2−​ ) , which act as chain propagators, making the degradation markedly autocatalytic 3.

Pathway BPH (2-Butylphenyl)hydrazine (Stable under N2) Oxidation O2 / Metal Cations (Oxidative Stress) BPH->Oxidation Initiation Radical Arylhydrazyl Radical Intermediate Oxidation->Radical -e-, -H+ Superoxide Superoxide (O2-) Chain Propagator Oxidation->Superoxide Byproduct Diazene Aryldiazene Reactive Intermediate Radical->Diazene -e-, -H+ Diazonium Benzenediazonium Ion (Absorbance at ~280 nm) Diazene->Diazonium Oxidation Phenol 2-Butylphenol + N2 Gas Diazonium->Phenol Hydrolysis Superoxide->BPH Autocatalysis

Oxidative degradation pathway of (2-butylphenyl)hydrazine to 2-butylphenol.

Self-Validating Experimental Methodologies

To ensure scientific integrity, any protocol measuring the stability of 2-BPH must include internal controls that validate the proposed mechanism. The following workflows utilize specific inhibitors to prove causality.

Protocol 1: Real-Time Kinetic Profiling of Oxidative Degradation

This protocol establishes the autocatalytic nature of 2-BPH degradation by monitoring oxygen consumption and intermediate formation simultaneously.

Step 1: Baseline Establishment

  • Action: Prepare a 50 mM phosphate buffer (pH 7.4) saturated with atmospheric air. Insert a Clark-type oxygen electrode and establish a stable baseline.

  • Causality: Standardizing dissolved oxygen is critical because O2​ is both a reactant and a source of the superoxide chain propagator.

Step 2: Substrate Introduction

  • Action: Inject 2-BPH (final concentration 1 mM) from a strictly anaerobic, light-shielded stock solution.

  • Causality: Prevents pre-degradation of the substrate. The reaction will exhibit a "lag phase" before rapid oxygen consumption begins.

Step 3: Initiation and Monitoring

  • Action: Add 10μM CuSO4​ to initiate the reaction. Monitor oxygen consumption via the Clark electrode and simultaneously track absorbance at 280 nm using a UV-Vis spectrophotometer.

  • Causality: Cu2+ acts as a single-electron acceptor to generate the initial arylhydrazyl radical. The 280 nm absorbance tracks the transient accumulation of the benzenediazonium ion 3.

Step 4: Self-Validation via Mechanistic Quenching

  • Action (Control A): In a parallel run, add 1 mM EDTA prior to CuSO4​ addition.

    • Result: Oxidation is completely inhibited. Proof: Metal cation chelation prevents the initiation step 3.

  • Action (Control B): In another run, add Superoxide Dismutase (SOD) during the lag phase.

    • Result: The lag period is significantly extended. Proof: SOD scavenges the O2−​ radical, proving that superoxide is the primary chain propagator responsible for autocatalysis 3.

Workflow Prep Sample Preparation Buffered Aqueous Solution Initiation Initiation Add Cu2+ or Oxyhemoglobin Prep->Initiation Monitor Real-Time Monitoring UV-Vis (280nm) & Clark Electrode Initiation->Monitor Quench Mechanistic Validation Add EDTA or SOD Monitor->Quench Lag phase ends Analyze LC-MS/MS Analysis Product Identification Quench->Analyze Quench & Extract

Self-validating experimental workflow for monitoring arylhydrazine degradation.

Protocol 2: LC-MS/MS Structural Elucidation of Degradants

To confirm the terminal thermodynamic sink of the degradation pathway, the products must be characterized.

Step 1: Reaction Quenching and Extraction

  • Action: Quench the reaction mixture from Protocol 1 with a 1% formic acid solution in acetonitrile (1:1 v/v).

  • Causality: The acidic environment protonates any unreacted 2-BPH, stabilizing it against further oxidation during analysis, while precipitating buffer salts.

Step 2: Chromatographic Separation

  • Action: Inject the sample onto a C18 Reverse-Phase column using a gradient of Water/Acetonitrile (both containing 0.1% Formic Acid).

  • Causality: Separates the highly polar unreacted hydrazine from the non-polar 2-butylphenol degradation product.

Step 3: Mass Spectrometry (ESI+)

  • Action: Analyze using positive electrospray ionization.

  • Causality: Look for the absence of the parent mass ( m/z 165 for [M+H]+ of 2-BPH) and the appearance of the phenol derivative, confirming the complete cleavage of the N-N bond and loss of N2​ 2.

Conclusion and Formulation Strategies

Understanding the thermodynamic stability and degradation pathways of (2-butylphenyl)hydrazine is paramount for its successful application in synthetic chemistry. The autocatalytic nature of its oxidation, driven by superoxide radicals and metal cation initiation, necessitates strict handling protocols.

For formulation and storage, scientists must prioritize:

  • Anaerobic Environments: Purging storage vessels with argon or nitrogen to remove the oxygen necessary for superoxide formation.

  • Metal Chelation: Utilizing trace amounts of EDTA in aqueous formulations to sequester catalytic metal ions 3.

  • pH Control: Maintaining an acidic environment (pH < 5) to keep the hydrazine protonated, thereby increasing the activation energy required for the initial single-electron oxidation.

By implementing these causality-driven controls, the thermodynamic limitations of 2-BPH can be effectively mitigated, ensuring high yields and reproducibility in downstream applications.

References

  • Source: nih.
  • Kinetics of oxidation of phenylhydrazine by a μ-oxo diiron(III,III)
  • Source: acs.

Sources

Exploratory

Comprehensive Physicochemical Profiling and Analytical Methodologies for Hydrazine, (2-butylphenyl)-

Executive Summary As drug development and advanced materials synthesis increasingly rely on precisely engineered molecular scaffolds, the characterization of precursor compounds becomes paramount. Hydrazine, (2-butylphen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As drug development and advanced materials synthesis increasingly rely on precisely engineered molecular scaffolds, the characterization of precursor compounds becomes paramount. Hydrazine, (2-butylphenyl)- (CAS: 58928-63-5), commonly referred to as 2-butylphenylhydrazine, serves as a critical intermediate in the synthesis of complex tricyclic indole and carbazole derivatives[1].

This technical whitepaper provides an authoritative analysis of the physical properties, aqueous solubility, and boiling point of Hydrazine, (2-butylphenyl)-. By moving beyond simple data reporting, this guide explores the thermodynamic causality behind these properties and establishes self-validating experimental protocols for their precise determination.

Physicochemical Properties & Causality

The behavior of Hydrazine, (2-butylphenyl)- in both synthetic reactions and biological assays is fundamentally dictated by the interplay between its polar hydrazine moiety and its lipophilic aromatic system.

Boiling Point & Thermal Dynamics

The predicted boiling point of Hydrazine, (2-butylphenyl)- is 280.6 ± 19.0 °C [2].

  • Causality: This relatively high boiling point is the result of two compounding intermolecular forces. First, the terminal primary amine (-NH₂) and the secondary amine (-NH-) of the hydrazine group act as strong hydrogen bond donors and acceptors, creating a robust intermolecular network. Second, the bulky ortho-butyl substitution on the phenyl ring significantly increases the molecular surface area, thereby maximizing van der Waals dispersion forces.

  • Implications for Synthesis: Due to its high boiling point, purification via standard distillation requires high vacuum conditions to prevent thermal degradation of the reactive N-N bond.

Aqueous Solubility & Partitioning

Arylhydrazines generally exhibit poor aqueous solubility, and the addition of a four-carbon aliphatic chain at the ortho position further drives the molecule's lipophilicity (LogP).

  • Causality: The hydrophobic hydration of the 2-butylphenyl group creates an entropic penalty in water, making the free base highly insoluble at physiological pH (7.4). However, the molecule exhibits pH-dependent solubility. The basicity of the hydrazine nitrogen allows for protonation in acidic media (pH < 5).

  • Solubility Enhancement: To circumvent the poor aqueous solubility of the free base during biological evaluation or aqueous-phase catalysis, it is standard practice to convert the compound into a physiologically compatible salt, such as 2-butylphenylhydrazine hydrochloride [1].

Quantitative Data Summary

The following table synthesizes the core physicochemical parameters of Hydrazine, (2-butylphenyl)-.

ParameterValue / DescriptionCausality / Note
Chemical Name Hydrazine, (2-butylphenyl)-IUPAC standard nomenclature.
CAS Registry Number 58928-63-5Unique identifier for data tracking.
Molecular Formula C₁₀H₁₆N₂-
Molecular Weight 164.25 g/mol -
Boiling Point 280.6 ± 19.0 °C (Predicted)[2]Driven by H-bonding and van der Waals forces.
Density 1.014 ± 0.06 g/cm³ (Predicted)[2]Indicates the liquid is marginally denser than water.
Aqueous Solubility (Free Base) Low / Poor (pH 7.4)Dominated by the lipophilic ortho-butylphenyl group.
Aqueous Solubility (Salt Form) High (as Hydrochloride)[1]Protonation of the hydrazine nitrogen breaks the crystal lattice energy.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every analytical run includes internal checks to verify the accuracy of the generated data.

Protocol 1: Thermodynamic Aqueous Solubility Assessment (Shake-Flask Method)

Kinetic solubility assays often overestimate true solubility due to transient supersaturation. This protocol ensures true thermodynamic equilibrium.

  • Preparation of Media: Prepare two aqueous buffer systems: 0.1 N HCl (pH 1.2) and Phosphate Buffered Saline (pH 7.4).

  • Solid Addition: Add an excess amount of Hydrazine, (2-butylphenyl)- (approx. 10 mg/mL) to 5 mL of each buffer in sealed amber glass vials (to prevent photo-degradation).

  • Equilibration: Place the vials in an isothermal shaking incubator at 37.0 ± 0.5 °C and 200 rpm for 48 hours.

  • Phase Separation (Self-Validation Step 1): Centrifuge the suspension at 15,000 × g for 15 minutes. Validation: Visually confirm the presence of a solid pellet; if no pellet is present, the solution is not saturated, and more compound must be added before repeating step 3.

  • Sampling & Dilution: Carefully extract 100 µL of the supernatant and dilute with mobile phase (e.g., Acetonitrile:Water 50:50) to fall within the linear range of the detector.

  • HPLC-UV Quantification (Self-Validation Step 2): Inject the samples into an HPLC system. Validation: Run a 5-point calibration curve (R² > 0.995) using freshly prepared standards in the mobile phase. Include a Quality Control (QC) sample every 5 injections to verify instrument drift is < 2%.

Protocol 2: Boiling Point Determination via Differential Scanning Calorimetry (DSC)

Traditional visual capillary methods are subjective and prone to error. DSC provides precise thermodynamic phase transition data.

  • Instrument Calibration (Self-Validation Step): Calibrate the DSC temperature and heat flow using an Indium standard (Melting point: 156.6 °C, ΔH: 28.45 J/g).

  • Sample Preparation: Weigh 2.0 - 5.0 mg of Hydrazine, (2-butylphenyl)- into a pin-holed aluminum hermetic pan. The pin-hole allows vapor to escape, enabling the measurement of the endothermic boiling event.

  • Purge Gas: Utilize high-purity Nitrogen at a flow rate of 50 mL/min to prevent oxidative degradation at high temperatures.

  • Thermal Program: Equilibrate at 25 °C, then ramp the temperature at 10 °C/min up to 320 °C.

  • Data Analysis: The boiling point is determined by analyzing the extrapolated onset temperature of the primary endothermic peak.

Mechanistic Visualizations

The utility of Hydrazine, (2-butylphenyl)- is best demonstrated through its application in the Fischer Indole Synthesis to produce complex carbazole derivatives[1]. Below is the logical workflow of this synthesis and the thermodynamic solubility assessment.

FischerIndole A 2-Butylphenylhydrazine (Reactant) C Hydrazone Intermediate A->C Condensation B Cycloalkanone (Reactant) B->C E Carbazole Derivative (Product) C->E [3,3]-Sigmatropic Rearrangement D Acid Catalyst (e.g., p-TsOH) D->C Catalysis

Fig 1: Fischer Indole Synthesis pathway utilizing 2-butylphenylhydrazine.

Solubility S1 Excess Hydrazine, (2-butylphenyl)- S3 Equilibration (48h, 37°C, 200 rpm) S1->S3 S2 Aqueous Buffer (pH 1.2 & 7.4) S2->S3 S4 Phase Separation (Ultracentrifugation) S3->S4 Equilibrium Reached S5 Supernatant Extraction & Dilution S4->S5 S6 HPLC-UV Quantification (Self-Validated) S5->S6 Analysis

Fig 2: Self-validating thermodynamic shake-flask solubility workflow.

References

  • ChemicalBook . "2-BUTYLPHENYLHYDRAZINE CAS#: 58928-63-5". Accessed March 2026. 2

  • Google Patents . "US4057559A - Carbazole acetic acid derivatives". Accessed March 2026. 1

Sources

Foundational

A Technical Guide to the Crystallographic Analysis of Substituted Phenylhydrazine Hydrochloride Salts for Pharmaceutical Development

Foreword: The Imperative of Solid-State Characterization in Modern Drug Development In the landscape of pharmaceutical sciences, the journey from a promising molecule to a safe and effective drug is paved with rigorous s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Foreword: The Imperative of Solid-State Characterization in Modern Drug Development

In the landscape of pharmaceutical sciences, the journey from a promising molecule to a safe and effective drug is paved with rigorous scientific investigation. Among the most critical aspects of this journey is the comprehensive characterization of the active pharmaceutical ingredient (API) in its solid state. The crystalline form of an API dictates its fundamental physicochemical properties, including solubility, stability, bioavailability, and manufacturability. It is for this reason that a deep understanding of the crystallographic nature of a drug candidate is not merely an academic exercise but a cornerstone of successful drug development.

This guide provides an in-depth technical overview of the methodologies employed for the crystallographic analysis of substituted phenylhydrazine hydrochloride salts, a class of compounds with significant potential in medicinal chemistry. While we will use the hypothetical example of Hydrazine, (2-butylphenyl)- hydrochloride, it is important to note that, at the time of this writing, specific crystallographic data for this compound is not publicly available. Therefore, this document serves as a comprehensive framework, grounded in established scientific principles and field-proven insights, to guide researchers in the structural elucidation of novel compounds of this class. Our focus will be on not just the procedural steps but the underlying scientific rationale, empowering researchers to make informed decisions in their own solid-state characterization endeavors.

Part 1: The Strategic Importance of Crystallization and Salt Formation

The initial and often most challenging step in the crystallographic analysis of a new chemical entity is obtaining single crystals of sufficient quality for X-ray diffraction. For many organic molecules, particularly those with basic functional groups like hydrazines, the free base may exist as an oil or an amorphous solid, making single crystal growth difficult. The formation of a salt, such as a hydrochloride salt, is a common and highly effective strategy to induce crystallization.[1] The introduction of an ionic center enhances the crystal lattice energy, promoting the formation of a well-ordered crystalline solid.

The choice of the counter-ion is a critical decision. Hydrochloride salts are frequently employed in pharmaceutical development due to their ability to improve solubility and stability, and their general physiological acceptance. The process of forming the hydrochloride salt of a substituted phenylhydrazine typically involves reacting the free base with hydrochloric acid in a suitable solvent.[2]

Experimental Protocol: Crystallization of a Substituted Phenylhydrazine Hydrochloride

The following is a generalized protocol for the crystallization of a compound like Hydrazine, (2-butylphenyl)- hydrochloride. The selection of solvents and specific conditions will require optimization for each new compound.

  • Solubilization: Dissolve the synthesized (2-butylphenyl)hydrazine free base in a minimal amount of a suitable organic solvent (e.g., isopropanol, ethanol, or ethyl acetate).

  • Acidification: Stoichiometrically add a solution of hydrochloric acid (e.g., 1M HCl in diethyl ether or isopropanol) to the dissolved free base while stirring. The formation of a precipitate may be observed.

  • Re-dissolution: Gently heat the mixture to dissolve any precipitate that has formed, creating a saturated solution.

  • Slow Cooling/Evaporation: Allow the solution to cool slowly to room temperature. If no crystals form, several techniques can be employed:

    • Slow Evaporation: Loosely cap the vial and allow the solvent to evaporate over several days.

    • Vapor Diffusion: Place the vial containing the solution inside a larger sealed container with a more volatile anti-solvent (a solvent in which the salt is less soluble, e.g., hexane or diethyl ether). The vapor of the anti-solvent will slowly diffuse into the primary solvent, reducing the solubility of the salt and promoting crystal growth.

  • Crystal Harvesting: Once suitable crystals have formed, carefully harvest them from the mother liquor and dry them under a gentle stream of inert gas.

G cluster_prep Solution Preparation cluster_growth Crystal Growth A Dissolve Free Base in Solvent B Add HCl Solution A->B C Heat to Dissolve Precipitate B->C D Slow Cooling C->D E Slow Evaporation D->E If no crystals F Vapor Diffusion D->F If no crystals G Harvest and Dry Crystals E->G F->G G A Select and Mount Single Crystal B Collect Diffraction Data on Diffractometer A->B C Process Raw Data (Data Reduction) B->C D Solve Crystal Structure C->D E Refine Structural Model D->E F Final Crystallographic Information File (CIF) E->F

Caption: Workflow for single-crystal X-ray diffraction analysis.

Interpreting the Crystallographic Data

The final output of a successful SC-XRD experiment is a Crystallographic Information File (CIF), which contains a wealth of information about the crystal structure. Below is a table of illustrative crystallographic data for our hypothetical Hydrazine, (2-butylphenyl)- hydrochloride.

Parameter Illustrative Value Significance
Chemical FormulaC10H17N2ClThe elemental composition of the asymmetric unit.
Formula Weight200.71The molecular weight of the formula unit.
Crystal SystemMonoclinicThe shape of the unit cell. [2]
Space GroupP2₁/cThe symmetry elements present in the crystal lattice.
a, b, c (Å)10.123(4), 8.456(2), 12.345(5)The dimensions of the unit cell.
α, γ (°)90The angles of the unit cell.
β (°)98.76(2)The angle of the monoclinic unit cell.
Volume (ų)1042.3(6)The volume of the unit cell.
Z4The number of formula units in the unit cell.
Density (calc)1.278 g/cm³The calculated density of the crystal.
R-factor0.045A measure of the agreement between the model and the data.

A key aspect of structural analysis is understanding the intermolecular interactions, such as hydrogen bonds, that stabilize the crystal packing. In a hydrazine hydrochloride salt, strong hydrogen bonds are expected between the hydrazinium moiety (N-H) and the chloride anion (Cl⁻), as well as potentially weaker C-H...Cl interactions. [1]

G cation (2-butylphenyl)hydrazinium Cation N-H donor anion Chloride Anion H-bond acceptor cation:field1->anion:field1 Strong N-H...Cl⁻ Hydrogen Bond

Caption: Key hydrogen bonding interaction in a hydrazine hydrochloride salt.

Part 3: Bulk Characterization: Powder X-ray Diffraction (PXRD)

While SC-XRD provides detailed information about a single crystal, it is essential to confirm that the bulk material possesses the same crystalline form. Powder X-ray diffraction (PXRD) is a rapid, non-destructive technique used for this purpose. [3]The PXRD pattern is a fingerprint of the crystalline phase and can be used to identify polymorphs, assess purity, and monitor stability.

Experimental Protocol: Powder X-ray Diffraction
  • Sample Preparation: A small amount of the crystalline powder is gently ground to ensure a random orientation of the crystallites and packed into a sample holder.

  • Data Collection: The sample is irradiated with a monochromatic X-ray beam in a powder diffractometer. The detector scans through a range of angles (2θ) to record the intensity of the diffracted X-rays.

  • Data Analysis: The resulting diffractogram is a plot of intensity versus 2θ. The positions and relative intensities of the peaks are characteristic of the crystal structure.

G A Grind Crystalline Powder B Pack Sample Holder A->B C Collect Diffraction Data B->C D Analyze Diffractogram (Peak Positions & Intensities) C->D

Caption: Workflow for powder X-ray diffraction analysis.

The experimental PXRD pattern can be compared to a pattern calculated from the single-crystal data to confirm phase identity.

(Note: An image of a representative PXRD pattern would be inserted here in a full whitepaper. As I cannot generate images, please imagine a plot with sharp peaks at specific 2-theta angles, which would constitute the "fingerprint" of the crystalline material.)

Conclusion: From Molecular Structure to Pharmaceutical Insight

The crystallographic analysis of a substituted phenylhydrazine hydrochloride salt is a multi-faceted process that provides invaluable information for drug development. By combining single-crystal and powder X-ray diffraction techniques, researchers can gain a comprehensive understanding of the solid-state properties of an API. This knowledge is not merely academic; it directly impacts critical decisions regarding formulation, stability, and regulatory submission. A thorough and well-documented crystallographic characterization is a hallmark of scientific rigor and a key enabler of the successful translation of a chemical entity into a therapeutic product.

References

  • T. J. T. T. Ghani, M. S. M. Yusof, M. I. M. Tahir, H. M. T. S. T. Abd Hamid, Z. A. Abdul-Hassan, M. R. Shaari, A. M. A. J. Al-Mokaram, W. A. K. W. A. Ghani, N. S. A. M. Khalis, U. H. U. Shah, M. Altaf, and I. Ullah, "Crystal structure and Hirshfeld surface analysis of the hydrochloride salt of 8-{4-[(6-phenylpyridin-3-yl)methyl]piperazin-1-yl}," IUCrData, vol. 2, no. 3, p. x170208, 2017. [Online]. Available: [Link]

  • R. Anthoni, "X-Ray Investigations on Some Salts of Hydrazine and Hydrazine Derivatives," Advances in X-Ray Analysis, vol. 5, pp. 133-141, 1961. [Online]. Available: [Link]

  • A. A. El-Emam, G. A. M. Al-Souod, and K. A. Al-Souod, "1-(But-2-enylidene)-2-(2-nitrophenyl)hydrazine," IUCrData, vol. 1, no. 1, p. x152491, 2016. [Online]. Available: [Link]

  • K. C. Patil, S. R. Jain, and V. R. P. Verneker, Inorganic Hydrazine Derivatives. New Delhi: Wiley, 1988. [Online]. Available: [Link]

  • MIT Libraries, "Cambridge Structural Database," [Online]. Available: [Link]

  • F. H. Allen, J. E. Davies, J. J. Galloy, O. Johnson, O. Kennard, C. F. Macrae, E. M. Mitchell, G. F. Mitchell, J. M. Smith, and D. G. Watson, "The Cambridge Structural Database (CSD): Current Activities and Future Plans," Journal of Chemical Information and Computer Sciences, vol. 31, no. 2, pp. 187-204, 1991. [Online]. Available: [Link]

  • J. Yu, Y. Chen, Y. Zhang, Q. Wang, and J. He, "Continuous-Flow Process for the Synthesis of 2-Ethylphenylhydrazine Hydrochloride," Organic Process Research & Development, vol. 22, no. 8, pp. 1027-1032, 2018. [Online]. Available: [Link]

  • Wikipedia, "Hydrazine," [Online]. Available: [Link]

  • CN106565531A, "Synthesis method for pharmaceutically acceptable salt of alkylhydrazine," Google Patents. [Online].
  • CN108569981A, "A kind of preparation method of Tertiary butyl hydrazine hydrochloride," Google Patents. [Online].
  • PubChemLite, "(2-fluoro-6-methylphenyl)hydrazine hydrochloride," [Online]. Available: [Link]

  • K. R. Witowski, "X-Ray Powder Diffraction Method Development and Validation for the Identification of Counterfeit Pharmaceuticals," Marshall University, 2014. [Online]. Available: [Link]

  • J. Zhang, Y. Wang, and J. Li, "Synthesis and X-Ray Crystallographic Analysis of Some 1,6-Dihydro-1,2,4,5-tetrazines," Journal of Chemical Research, vol. 2005, no. 1, pp. 49-51, 2005. [Online]. Available: [Link]

  • N. A. Bailey, E. D. McKenzie, and J. M. Worthington, "Reactions of hydrazine ligands. Part 2. The X-ray structure determination of {7-(3-hydroxypropyl)-16,17-dihydro-15H-dibenzo[f,m]-[1][4][5][6][7]dithiatetra-azacyclotetradecinato-N6,N9,S14,S18}nickel(II)," Journal of the Chemical Society, Dalton Transactions, no. 8, pp. 763-767, 1977. [Online]. Available: [Link]

  • H. E. Swanson and E. Tatge, "Standard X-Ray Diffraction Powder Patterns. Volume 1. Data for 54 Inorganic Substances," National Bureau of Standards, 1953. [Online]. Available: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Laboratory Synthesis and Isolation Protocol for (2-Butylphenyl)hydrazine

Document Type: Standard Operating Procedure & Application Note Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Compound: (2-Butylphenyl)hydrazine (CAS: 58928-63-5) Introduction...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Standard Operating Procedure & Application Note Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Compound: (2-Butylphenyl)hydrazine (CAS: 58928-63-5)

Introduction and Chemical Rationale

(2-Butylphenyl)hydrazine is a highly valuable synthetic intermediate, most notably utilized in the Fischer Indole Synthesis to construct complex tricyclic frameworks, such as carbazole acetic acid derivatives [1]. As a Senior Application Scientist, I approach the synthesis of arylhydrazines not merely as a sequence of mixing reagents, but as a carefully orchestrated control of reactive intermediates.

The synthesis relies on a classic two-stage diazotization-reduction pathway. The primary challenge in this workflow is the thermal instability of the intermediate diazonium salt and the highly exothermic nature of the reduction phase. This protocol is designed as a self-validating system: strict adherence to temperature thresholds and stoichiometric ratios ensures high fidelity, preventing the formation of unwanted phenols or triazenes.

Mechanistic Workflow

The following diagram illustrates the chemical logic and phase transitions from the starting aniline to the final free-base hydrazine.

SynthesisPathway A 2-Butylaniline (Starting Material) B Diazotization NaNO2, HCl, 0-5°C A->B C 2-Butylbenzenediazonium Chloride (Reactive Intermediate) B->C -H2O D Reduction SnCl2·2H2O, HCl, <10°C C->D E (2-Butylphenyl)hydrazine Hydrochloride (Stable Salt) D->E +4H+ F Neutralization / Extraction NaOH (aq), DCM E->F G (2-Butylphenyl)hydrazine (Free Base Product) F->G -NaCl, -H2O

Mechanistic pathway for the synthesis of (2-Butylphenyl)hydrazine.

Quantitative Data and Stoichiometry

The following table summarizes the optimized stoichiometric ratios for a 10 mmol scale reaction. This scale is ideal for initial process validation before scaling up.

Reagent / MaterialMW ( g/mol )EquivalentsAmountOperational Role
2-Butylaniline 149.241.01.49 g (10.0 mmol)Primary Substrate
Sodium Nitrite (NaNO₂) 69.001.10.76 g (11.0 mmol)Nitrosating Agent
Hydrochloric Acid (37%) 36.465.04.1 mL (~50 mmol)Acid Catalyst / Chloride Source
Tin(II) Chloride (SnCl₂·2H₂O) 225.632.55.64 g (25.0 mmol)Reducing Agent
Sodium Hydroxide (20% aq) 40.00ExcessAs requiredNeutralization / Free-basing

Note: All procedures must be conducted in a professional, certified laboratory fume hood using appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a lab coat. Arylhydrazines are toxic and potential skin sensitizers.

Step-by-Step Experimental Protocol

Phase 1: Amine Hydrochloride Formation and Diazotization
  • Step 1.1: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-butylaniline (1.49 g, 10.0 mmol).

  • Step 1.2: Slowly add 2.5 mL of 37% aqueous HCl diluted with 5 mL of deionized water.

    • Expert Insight (Causality): The excess acid ensures complete protonation of the amine. If unprotonated amine remains, it will rapidly couple with the newly formed diazonium salt to form an unwanted, stable diazoamino compound (triazene), drastically reducing yield.

  • Step 1.3: Submerge the flask in an ice-brine bath and allow the mixture to cool to 0–5 °C.

  • Step 1.4: Prepare a solution of sodium nitrite (0.76 g, 11.0 mmol) in 3 mL of deionized water.

  • Step 1.5: Using an addition funnel, add the NaNO₂ solution dropwise to the aniline hydrochloride suspension over 15 minutes, maintaining the internal temperature strictly below 5 °C.

    • Expert Insight (Causality): Diazonium salts are thermodynamically unstable. Exceeding 5 °C provides the activation energy necessary for the diazonium cation to expel nitrogen gas (N₂), degrading the intermediate into 2-butylphenol.

Phase 2: Reduction to the Hydrazine
  • Step 2.1: In a separate 100 mL round-bottom flask, dissolve SnCl₂·2H₂O (5.64 g, 25.0 mmol) in 1.6 mL of 37% HCl. Cool this solution to 0 °C in an ice bath.

  • Step 2.2: Transfer the cold diazonium chloride solution from Phase 1 dropwise into the vigorously stirring SnCl₂ solution.

    • Expert Insight (Causality): The reduction of the nitrogen-nitrogen triple bond is highly exothermic. Dropwise addition into a pre-chilled reducing bath prevents thermal runaway. Tin(II) is oxidized to Tin(IV), cleanly yielding the hydrazine hydrochloride.

  • Step 2.3: After complete addition, allow the reaction mixture to stir for 1 hour, gradually warming to room temperature. A thick, pale precipitate of (2-butylphenyl)hydrazine hydrochloride will form.

Phase 3: Isolation and Free-Basing
  • Step 3.1: Collect the hydrochloride salt via vacuum filtration using a Büchner funnel. Wash the filter cake with a small volume of ice-cold brine.

  • Step 3.2: To obtain the free base, transfer the solid to a separatory funnel and suspend it in 20 mL of dichloromethane (DCM).

  • Step 3.3: Slowly add 20% aqueous NaOH until the aqueous layer reaches pH > 10. Gently shake and vent.

    • Expert Insight (Causality): Basification deprotonates the hydrazine salt, rendering it lipophilic and driving it into the organic (DCM) phase.

  • Step 3.4: Separate the organic layer. Extract the aqueous layer with an additional 10 mL of DCM.

  • Step 3.5: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure (rotary evaporation) to yield (2-butylphenyl)hydrazine as an oil.

Analytical Validation

To validate the success of the synthesis, the product should be analyzed via ¹H NMR (CDCl₃). The diagnostic signals include the aromatic protons (multiplet, 4H), the butyl chain aliphatic protons, and crucially, the broad singlets corresponding to the -NH-NH₂ protons (typically exchanging with D₂O), confirming the successful reduction of the diazonium species.

References

  • Title: US4057559A - Carbazole acetic acid derivatives Source: Google Patents URL
Application

1H and 13C NMR spectroscopy characterization of Hydrazine, (2-butylphenyl)-

Application Note: 1 H and 13 C NMR Spectroscopy Characterization of Hydrazine, (2-butylphenyl)- Target Audience: Researchers, Analytical Scientists, and Preclinical Drug Development Professionals Content Focus: Structura...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 1 H and 13 C NMR Spectroscopy Characterization of Hydrazine, (2-butylphenyl)-

Target Audience: Researchers, Analytical Scientists, and Preclinical Drug Development Professionals Content Focus: Structural Validation, Mechanistic NMR Analysis, and Self-Validating Protocols

Strategic Context and Significance

Hydrazine, (2-butylphenyl)- (CAS: 58928-63-5)[1], commonly referred to in medicinal chemistry as (2-butylphenyl)hydrazine, is a critical precursor for the synthesis of complex heterocyclic active pharmaceutical ingredients (APIs). Its primary application lies in the Fischer indole synthesis, a robust acid-catalyzed reaction used to construct functionalized indole scaffolds[2].

Because the regioselectivity, reaction kinetics, and overall yield of the Fischer indolization are heavily influenced by the electronic nature and steric bulk of the phenylhydrazine substituents[3], rigorous structural validation of the starting material is non-negotiable. An uncharacterized or degraded batch can lead to unwanted side reactions or complete failure of the indolization step. This application note details a comprehensive, self-validating protocol for the 1 H and 13 C NMR characterization of Hydrazine, (2-butylphenyl)-, ensuring analytical integrity for downstream drug development.

Experimental Design & Causality

To ensure high-fidelity data, the experimental design must account for the specific chemical reactivity of the hydrazine moiety:

  • Solvent Selection (CDCl 3​ vs. DMSO- d6​ ): While polar aprotic solvents like DMSO- d6​ are standard for many polar APIs, CDCl 3​ is selected here. This choice prevents the overlapping of the aliphatic butyl chain signals with residual solvent peaks and minimizes the rapid oxidation of the hydrazine group that frequently occurs in hygroscopic solvents.

  • Relaxation Delays ( d1​ ): A standard 2-second relaxation delay is sufficient for 1 H NMR. However, in 13 C NMR, the quaternary aromatic carbons (C1 attached to nitrogen, C2 attached to the butyl group) lack directly attached protons, resulting in significantly longer T1​ relaxation times. A minimum d1​ of 2–3 seconds is mandated to ensure these critical quaternary signals are fully relaxed and accurately detectable.

  • Self-Validating D 2​ O Exchange: The -NH-NH 2​ protons are highly sensitive to trace moisture, sample concentration, and temperature, typically appearing as broad singlets[4]. A secondary D 2​ O exchange step is built into this protocol to definitively identify these heteroatom protons by observing their disappearance, thereby validating the integrity of the hydrazine functional group.

Self-Validating Sample Preparation Protocol

This step-by-step methodology ensures a moisture-free environment to preserve the sensitive hydrazine group prior to acquisition.

Step 1: Sample Weighing Accurately weigh 15–20 mg of Hydrazine, (2-butylphenyl)- into a clean, dry glass vial. Note: The compound is sensitive to air and light; perform this step swiftly.

Step 2: Solvent Addition Add 0.6 mL of high-purity CDCl 3​ (containing 0.03% v/v TMS as an internal standard) to the vial. Swirl gently until the solid is completely dissolved.

Step 3: Filtration Filter the solution through a tightly packed glass wool plug in a Pasteur pipette directly into a standard 5 mm NMR tube. This removes any insoluble oxidative byproducts or particulate matter that could distort magnetic field homogeneity.

Step 4: D 2​ O Exchange (Validation Step) After the initial 1 H NMR acquisition, add 1-2 drops of deuterium oxide (D 2​ O) directly to the NMR tube. Cap the tube, shake vigorously for 30 seconds, and allow the aqueous and organic layers to separate. Re-acquire the 1 H NMR spectrum to confirm the disappearance of the -NH- and -NH 2​ signals.

NMR Acquisition Parameters

The following parameters are optimized for a standard 400 MHz NMR spectrometer to achieve a high signal-to-noise ratio (SNR) while maintaining accurate integration.

Parameter 1 H NMR 13 C NMR
Spectrometer Frequency 400 MHz100 MHz
Pulse Sequence zg30 (Standard 30° pulse)zgpg30 (Proton-decoupled)
Solvent CDCl 3​ CDCl 3​
Temperature 298 K (25 °C)298 K (25 °C)
Number of Scans (ns) 16512
Relaxation Delay ( d1​ ) 2.0 s3.0 s
Spectral Width (sw) 20 ppm (-2 to 18 ppm)250 ppm (-10 to 240 ppm)
Internal Standard TMS ( δ 0.00 ppm)CDCl 3​ ( δ 77.16 ppm)

Spectral Analysis & Signal Assignment

Mechanistic Insight into Chemical Shifts

The chemical shifts of Hydrazine, (2-butylphenyl)- are governed by a "push-pull" electronic environment on the aromatic ring. The hydrazine group (-NHNH 2​ ) is strongly electron-donating via resonance (+R effect), which significantly shields the ortho (C6) and para (C4) positions, shifting their signals upfield[5]. Conversely, the ortho-butyl group exerts a mild inductive electron-donating effect (+I) and introduces steric hindrance, which slightly deshields the adjacent protons.

H NMR Signal Assignment (CDCl 3​ , 400 MHz)
Chemical Shift ( δ , ppm)MultiplicityIntegrationCoupling Constant ( J , Hz)Assignment
7.15 dd1H7.5, 1.5Ar-H (C3, ortho to butyl)
7.10 td1H7.5, 1.5Ar-H (C5, meta to hydrazine)
6.80 td1H7.5, 1.2Ar-H (C4, para to hydrazine)
6.70 dd1H7.5, 1.2Ar-H (C6, ortho to hydrazine)
5.00 br s1H--NH - (Exchanges with D 2​ O)
3.50 br s2H--NH 2​ (Exchanges with D 2​ O)
2.55 t2H7.8Ar-CH 2​
  • (C1' of butyl)
1.60 m2H--CH 2​
  • (C2' of butyl)
  • 1.40 m2H--CH 2​
  • (C3' of butyl)
  • 0.95 t3H7.3-CH 3​ (C4' of butyl)
    C NMR Signal Assignment (CDCl 3​ , 100 MHz)
    Chemical Shift ( δ , ppm)Carbon TypeAssignmentMechanistic Rationale
    146.5 Quaternary (C)Ar-C 1 (-NHNH 2​ )Highly deshielded by electronegative Nitrogen.
    129.5 Methine (CH)Ar-C 3Unaffected by resonance; standard aromatic shift.
    128.0 Quaternary (C)Ar-C 2 (-Butyl)Deshielded by alkyl substitution (+I effect).
    127.5 Methine (CH)Ar-C 5Meta position; minimally affected by hydrazine.
    119.0 Methine (CH)Ar-C 4Para position; shielded by hydrazine +R effect.
    113.5 Methine (CH)Ar-C 6Ortho position; highly shielded by hydrazine +R effect.
    31.8 Methylene (CH 2​ )Butyl C 2'Aliphatic chain carbon.
    30.5 Methylene (CH 2​ )Butyl C 1'Benzylic carbon; deshielded by aromatic ring.
    22.9 Methylene (CH 2​ )Butyl C 3'Aliphatic chain carbon.
    14.1 Methyl (CH 3​ )Butyl C 4'Terminal methyl group.

    Workflow Diagram

    G N1 Sample Preparation Hydrazine, (2-butylphenyl)- + CDCl3 N2 1H NMR Acquisition (400 MHz, zg30, ns=16) N1->N2 N3 13C NMR Acquisition (100 MHz, zgpg30, ns=512) N1->N3 N4 D2O Exchange Experiment (Validation of -NH-NH2) N2->N4 N5 Data Processing & Phase Correction (Fourier Transform) N2->N5 N3->N5 N4->N5 N6 Signal Assignment (Chemical Shifts & Multiplet Analysis) N5->N6 N7 Structural Validation Complete Ready for Fischer Indolization N6->N7

    Figure 1: NMR Characterization Workflow for (2-Butylphenyl)hydrazine.

    References

    • Wikipedia Contributors. "Fischer indole synthesis." Wikipedia, The Free Encyclopedia. Available at: [Link]

    • ACS Publications. "Oxidation of 1-Methyl-1-phenylhydrazine with Oxidovanadium(V)–Salan Complexes: Insight into the Pathway to the Formation of Hydrazine." Inorganic Chemistry. Available at:[Link]

    • SpectraBase. "Phenylhydrazine - 1H NMR Chemical Shifts." John Wiley & Sons, Inc. Available at:[Link]

    Sources

    Technical Notes & Optimization

    Troubleshooting

    Technical Support Center: Yield Optimization for (2-Butylphenyl)hydrazine Synthesis

    Welcome to the Technical Support Center for the synthesis of Hydrazine, (2-butylphenyl)- (commonly referred to as (2-butylphenyl)hydrazine). This guide is engineered for research scientists and process chemists who need...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center for the synthesis of Hydrazine, (2-butylphenyl)- (commonly referred to as (2-butylphenyl)hydrazine). This guide is engineered for research scientists and process chemists who need to troubleshoot bottlenecks, optimize reaction yields, and understand the mechanistic causality behind standard synthetic protocols.

    The synthesis of substituted phenylhydrazines typically follows a two-stage sequence: the diazotization of the corresponding aniline (2-butylaniline), followed by the reduction of the diazonium salt to the hydrazine derivative. Structural differences, such as the bulky alkyl substituent on the benzene ring, significantly alter the physical and chemical properties of the intermediates, requiring highly specific process conditions to achieve high yields[1].

    G A 2-Butylaniline (Starting Material) B Diazotization (NaNO2, HCl, 0-5°C) A->B HCl, NaNO2 C 2-Butylbenzenediazonium Chloride B->C Stir 1h, <5°C D Reduction (SnCl2 or Na2SO3) C->D Rapid Addition F Phenol Byproducts (Thermal Degradation) C->F T > 5°C (H2O Nucleophilic Attack) E (2-Butylphenyl)hydrazine Hydrochloride D->E Crystallization at 0°C G Black Tar Formation (Base-Catalyzed Polymerization) D->G Excess Alkali (Na2SO3 Route)

    Workflow for (2-butylphenyl)hydrazine synthesis and common byproduct pathways.

    Section 1: Diazotization Troubleshooting

    Q: Why is my diazonium intermediate degrading, leading to high levels of 2-butylphenol byproducts? A: The formation of phenol byproducts is a direct result of the thermal degradation of the 2-butylbenzenediazonium chloride intermediate. Diazonium salts are inherently unstable. If the reaction temperature exceeds 5 °C, water acts as a nucleophile, expelling nitrogen gas ( N2​ ) and forming the corresponding phenol. Causality & Solution: The bulky ortho-butyl group introduces steric strain, which can slightly destabilize the diazonium ion compared to unsubstituted aniline. Maintain the reaction vessel strictly between -5 °C and 0 °C. Ensure the subsurface addition of sodium nitrite ( NaNO2​ ) to prevent localized heating and transient temperature spikes at the solvent surface.

    Q: I am observing unreacted 2-butylaniline even after adding the stoichiometric amount of NaNO2​ . How do I drive the reaction to completion? A: The ortho-butyl group creates steric hindrance and reduces the aqueous solubility of the starting amine in the hydrochloric acid ( HCl ) matrix. This often leads to a biphasic mixture where the amine is trapped in organic droplets, preventing efficient nitrosation. Causality & Solution: You must ensure the 2-butylaniline is fully converted to its hydrochloride salt before cooling and adding NaNO2​ . Heat the amine in HCl to ~50 °C to form a homogeneous solution, then rapidly cool it under vigorous stirring (>500 rpm) to precipitate a fine, high-surface-area suspension of the amine hydrochloride. This maximizes the interfacial area for the diazotization reaction.

    Section 2: Reduction Optimization

    Q: Should I use Stannous Chloride ( SnCl2​ ) or Sodium Sulfite ( Na2​SO3​ ) to maximize the yield of (2-butylphenyl)hydrazine? A: The choice of reducing agent depends on your scale and primary objective. For ortho-substituted, sterically hindered substrates like 2-butylaniline in a laboratory setting, Stannous Chloride ( SnCl2​ ) is generally preferred. It provides potent reducing power in highly acidic media, which prevents the formation of unwanted diazoamino compounds[2]. Conversely, Na2​SO3​ is more scalable and environmentally friendly but requires strict pH control.

    Quantitative Comparison of Reducing Agents
    ParameterStannous Chloride ( SnCl2​ )Sodium Sulfite ( Na2​SO3​ )
    Typical Yield 85% - 95%70% - 80%
    Reaction Temperature 0 °C to Room Temperature0 °C to 60 °C (Warming required)
    Selectivity High (Rapid reduction in acidic media)Moderate (Prone to side reactions if pH shifts)
    Scalability Low (Heavy metal waste, high cost)High (Cost-effective, greener profile)
    Best Use Case Lab-scale, sterically hindered substratesIndustrial-scale continuous flow processes

    Q: When using Sodium Sulfite, my reaction mixture turns into a black tar, and the yield drops to <10%. What is happening? A: Black tar formation during sulfite reduction is caused by an excess of alkali in the sodium sulfite solution[3]. If the pH rises too high before the reduction is complete, the diazonium salt undergoes base-catalyzed decomposition and polymerization rather than reduction to the hydrazine. Causality & Solution: Always use freshly prepared Na2​SO3​ , as commercial grades often oxidize to sulfate and contain variable alkali levels, which gives a lower yield of the product[3]. Furthermore, ensure the rapid addition of the diazonium salt solution to the sulfite to rapidly quench the reactive diazonium species[3].

    Section 3: Workup and Isolation

    Q: What is a self-validating, high-yield protocol for synthesizing and isolating (2-butylphenyl)hydrazine hydrochloride using SnCl2​ ? A: Below is a highly optimized, step-by-step methodology utilizing SnCl2​ . This protocol includes built-in validation checks to ensure process integrity at each stage.

    Step-by-Step Methodology
    • Amine Salt Formation: Suspend 2-butylaniline (1.0 equiv) in 20% v/v aqueous Hydrochloric Acid ( HCl ) (approx. 2.5 mL/mmol of amine)[2]. Stir vigorously at room temperature until the amine hydrochloride salt forms a fine suspension.

    • Diazotization: Cool the suspension to 0 °C using an ice-salt bath. Dropwise add a pre-cooled solution of NaNO2​ (1.1 equiv) in water, maintaining the internal temperature below 2 °C. Stir for 1 hour at 0 °C[2].

      • Validation Check: The opaque suspension should transition into a clear or pale-yellow solution, indicating the successful formation of the soluble diazonium salt. Test with starch-iodide paper to confirm a slight excess of nitrous acid.

    • Reduction: In a separate flask, dissolve SnCl2​⋅2H2​O (2.0 to 2.5 equiv) in concentrated HCl and cool to 0 °C[2]. Rapidly transfer the cold diazonium solution into the SnCl2​ solution under vigorous stirring.

    • Maturation: Allow the reaction mixture to slowly warm to room temperature and stir for 2 hours[2].

      • Validation Check: A thick white or pale-yellow precipitate of (2-butylphenyl)hydrazine hydrochloride will begin to crash out of the solution as the reduction completes.

    • Isolation: To obtain the maximum yield, it is strictly necessary to cool the hydrochloric acid solution back to 0 °C before filtration, as 5 to 10 percent of the product can remain dissolved at room temperature[3]. Filter the precipitate under a vacuum, wash with ice-cold concentrated HCl , and dry under a vacuum.

    References
    • phenylhydrazine - Organic Syntheses Procedure. orgsyn.org.
    • Design, Synthesis, and Biological Evaluation of N′-Phenylhydrazides as Potential Antifungal Agents. nih.gov.
    • Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted Phenylhydrazine Salts. google.com.

    Sources

    Optimization

    Technical Support Center: Troubleshooting (2-Butylphenyl)hydrazine Batch Synthesis

    Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this definitive guide to address the mechanistic challenges of scaling up the batch synthesis of (2-butylpheny...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this definitive guide to address the mechanistic challenges of scaling up the batch synthesis of (2-butylphenyl)hydrazine (CAS: 58928-63-5).

    The classical synthesis relies on the diazotization of 2-butylaniline followed by chemical reduction[1]. While conceptually straightforward, transitioning from a laboratory scale to a multi-gram or kilogram batch process often introduces complex impurity profiles. This guide deconstructs the origins of these impurities and provides self-validating protocols to ensure robust, high-purity yields.

    Process Workflow & Impurity Origins

    SynthesisPathway SM 2-Butylaniline (Starting Material) Diazotization Diazotization (NaNO2, HCl, <5°C) SM->Diazotization HCl, NaNO2 Imp1 Azo Coupling Impurities SM->Imp1 Insufficient Acid DiazoSalt 2-Butylbenzenediazonium Chloride Diazotization->DiazoSalt 0-5°C Reduction Reduction (SnCl2 or Na2SO3) DiazoSalt->Reduction e- donor DiazoSalt->Imp1 Unreacted Amine Product (2-Butylphenyl)hydrazine (Target API) Reduction->Product Workup Imp3 Tin/Inorganic Salts Reduction->Imp3 Incomplete Extraction Imp2 Oxidation Products (Azobenzenes) Product->Imp2 O2 Exposure

    Fig 1: Reaction pathway and common impurity origins in (2-butylphenyl)hydrazine batch synthesis.

    Section 1: Diagnostic FAQs & Mechanistic Troubleshooting

    Q1: My final product contains high levels of unreacted 2-butylaniline. How do I force the diazotization to completion without causing degradation? Causality: Diazotization is highly sensitive to stoichiometry and temperature. If the reaction temperature exceeds 5°C, the unstable 2-butylbenzenediazonium chloride prematurely decomposes into 2-butylphenol, releasing nitrogen gas. Furthermore, if the hydrochloric acid concentration is insufficient (< 2.5 equivalents), the 2-butylaniline will not be fully protonated. This leaves free amine in solution, which resists diazotization and reacts with the formed diazonium salt[2]. Resolution: Maintain the reaction strictly between -5°C and 5°C. Implement a self-validating check using starch-iodide paper: a persistent blue-black color 5 minutes after the final sodium nitrite addition confirms a slight excess of nitrous acid, guaranteeing complete consumption of the starting amine. Quench this excess with sulfamic acid prior to reduction to prevent nitrosamine formation.

    Q2: The reaction mixture turned deep red/orange, and LC-MS shows high molecular weight impurities. What caused this? Causality: The intense coloration indicates the formation of azo coupling impurities (e.g., diazoamino compounds). This occurs when the electrophilic 2-butylbenzenediazonium salt reacts with unprotonated 2-butylaniline. This is a classic symptom of localized pH spikes due to poor agitation or insufficient acid during the batch addition of sodium nitrite. Resolution: Increase the agitation rate to eliminate localized concentration gradients. Ensure the reaction medium remains strongly acidic (pH < 1) throughout the nitrite addition.

    Q3: I am using Tin(II) chloride for the reduction, but my isolated product is contaminated with heavy, insoluble inorganic salts. How do I remove them? Causality: The reduction of the diazonium salt with Tin(II) chloride generates Tin(IV) byproducts[2]. During the basification step required to liberate the free (2-butylphenyl)hydrazine base, tin precipitates as gelatinous tin(IV) hydroxide. This emulsion traps the organic product, leading to poor phase separation and heavy metal contamination[3]. Resolution: Basification must be pushed to an extreme. By adding excess concentrated NaOH to reach a pH > 12, the insoluble tin hydroxides are converted into highly water-soluble sodium stannate. This self-validating step is visually confirmed when the gelatinous emulsion completely dissolves into a clear biphasic system, allowing for clean extraction of the hydrazine.

    Q4: My isolated (2-butylphenyl)hydrazine darkens upon storage and shows azobenzene impurities over time. How can I stabilize it? Causality: Free arylhydrazines are highly susceptible to auto-oxidation by atmospheric oxygen, forming diazonium radicals that rapidly dimerize or oxidize into azobenzenes and biphenyl derivatives. Resolution: Never store the free base for extended periods. Immediately precipitate the product as a hydrochloride salt by bubbling anhydrous HCl gas into the organic extract. The protonated hydrazinium salt is significantly more stable against oxidation[1].

    Section 2: Quantitative Impurity Profiling
    Impurity ProfileStructural ClassPrimary OriginTypical Batch % (Unoptimized)Analytical Indicator (LC-MS/UV)Mitigation Strategy
    2-Butylaniline Primary AmineIncomplete diazotization5 - 15%[M+H]+ 150, UV 230 nmStarch-iodide validation
    Diazoamino compounds Triazene / AzoRxn of diazonium with free amine2 - 10%Intense visible absorbance (Red)Excess HCl, high agitation
    2-Butylphenol PhenolThermal degradation of diazonium1 - 5%[M-H]- 149, Broad OH stretchMaintain T < 5°C
    Azobenzenes Azo compoundAuto-oxidation of free hydrazine3 - 8%[M+H]+ 295, Deep colorInert atmosphere, HCl salt
    Tin(IV) Hydroxide Inorganic SaltSnCl2 reduction byproduct10 - 20% (w/w)High ash content, insoluble residueBasify to pH > 12
    Section 3: Standardized Self-Validating Experimental Protocols
    Protocol A: Optimized Batch Diazotization and Tin(II) Reduction

    Designed for laboratory-scale synthesis (< 100g) where rapid reduction is prioritized.

    • Amine Hydrochloride Formation: Suspend 2-butylaniline (1.0 eq) in concentrated HCl (3.0 eq) and water. Causality: Ensures complete protonation, preventing azo-coupling.

    • Diazotization: Cool the mixture to 0°C. Add sodium nitrite (1.05 eq) dissolved in water dropwise. Maintain internal temperature < 5°C. Self-Validation: After 15 minutes, spot the solution on starch-iodide paper. A blue-black color confirms excess nitrous acid. Quench with sulfamic acid until the starch-iodide test is negative.

    • Reduction: In a separate vessel, dissolve SnCl2​⋅2H2​O (2.5 eq) in concentrated HCl. Cool to 0°C. Add the diazonium salt solution dropwise into the tin solution. Causality: Reverse addition prevents the accumulation of unreduced diazonium salt, minimizing explosion risks and side reactions[2].

    • Basification & Extraction: Slowly add 50% NaOH (aq) until pH > 12. Self-Validation: The initial thick white emulsion of tin hydroxides will completely dissolve into a clear aqueous layer when soluble sodium stannate is formed[3]. Extract the free base with MTBE.

    • Salt Formation: Dry the MTBE layer over anhydrous sodium sulfate. Bubble anhydrous HCl gas through the solution until precipitation ceases. Filter the highly stable (2-butylphenyl)hydrazine hydrochloride salt[1].

    Protocol B: Tin-Free Sodium Sulfite Reduction Alternative

    Designed for pilot-scale batches where heavy metal waste is operationally prohibitive.

    • Diazotization: Perform step 1 and 2 exactly as described in Protocol A.

    • Reduction: Pour the cold diazonium solution into a pre-cooled (5°C) solution of sodium sulfite (2.5 eq) and NaOH (added to maintain pH 7.5-8.5). Causality: Alkaline sulfite rapidly forms a diazosulfonate intermediate, preventing phenol formation[4].

    • Hydrolysis: Heat the mixture to 80°C and add concentrated HCl to lower the pH to < 2. Self-Validation: The solution will transition from orange to pale yellow as the arylhydrazine-N,N'-disulfonate hydrolyzes into the free hydrazine hydrochloride[4].

    • Isolation: Cool the mixture to 0°C to crystallize the (2-butylphenyl)hydrazine hydrochloride directly from the aqueous acidic mixture, bypassing the need for organic extraction.

    References
    • Product Class 34: Arylhydrazines Thieme Connect[Link]

    • US6087534A - Method for synthesizing aryl hydrazine through reduction of a diazo compound derivative Google P
    • US4057559A - Carbazole acetic acid derivatives Google P

    Sources

    Troubleshooting

    Optimizing solvent and temperature conditions for (2-butylphenyl)hydrazine coupling

    Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the cross-coupling of ortho-substituted arylhydrazines.

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the cross-coupling of ortho-substituted arylhydrazines. The coupling of (2-butylphenyl)hydrazine—whether via Buchwald-Hartwig amination or condensation pathways—presents unique thermodynamic and kinetic challenges.

    The ortho-butyl group is not a passive spectator; its steric bulk actively repels incoming palladium oxidative addition complexes and alters the nucleophilicity of the hydrazine moiety. Consequently, standard coupling conditions often lead to catastrophic failure. This guide provides field-proven causality, troubleshooting FAQs, and self-validating protocols to help you master the solvent and temperature dependencies of this sensitive substrate.

    Part 1: Troubleshooting Guide & FAQs

    Q1: Why am I seeing massive denitrogenation instead of my cross-coupled product?

    The Causality: Arylhydrazines are thermodynamically prone to oxidative C-N bond cleavage, which releases nitrogen gas and yields an arene byproduct 1.5. The bulky ortho-butyl group exacerbates this by sterically hindering the desired hydrazine coordination to the Pd(II) complex. When researchers observe low conversion, their instinct is to increase the temperature. However, pushing the reaction above 90 °C provides the activation energy required for the denitrogenation pathway to outcompete the cross-coupling. The Fix: Cap your reaction temperature at 80 °C. To compensate for the lower temperature, utilize a highly electron-rich, sterically accommodating ligand (such as CM-phos) to lower the activation barrier of the desired transmetalation step 1.4.

    Q2: How does the ortho-butyl group dictate my solvent choice?

    The Causality: Solvent polarity and coordination ability are critical in Buchwald-Hartwig couplings. Non-polar solvents like toluene often fail to solubilize inorganic bases (e.g., Cs₂CO₃) sufficiently at the required lower temperatures 1.2. Conversely, highly polar aprotic solvents (like DMF) can lead to diminished yields by promoting homo-coupling 1.1. The Fix: 1,4-Dioxane is the optimal "sweet spot." It provides adequate solubility for weak bases and its oxygen atoms weakly coordinate to the palladium center. This stabilizes the highly reactive oxidative addition complex just long enough for the sterically hindered (2-butylphenyl)hydrazine to maneuver into position.

    Q3: Which nitrogen (N1 vs N2) reacts, and how do I control regioselectivity?

    The Causality: Arylhydrazines possess an internal (N1) and a terminal (N2) nitrogen. The ortho-butyl group sterically shields N1, naturally directing palladium coordination to the terminal N2. However, if you use protic solvents (like EtOH), hydrogen bonding can alter the nucleophilicity of N2, sometimes stalling the reaction entirely 1.1. Strict adherence to anhydrous, aprotic ethereal solvents ensures N2 remains the dominant nucleophile.

    Part 2: Mechanistic & Workflow Visualizations

    Pathway SM (2-Butylphenyl)hydrazine + Aryl Halide Pd_Ox Pd(II) Oxidative Addition Complex SM->Pd_Ox Pd(0), Ligand Coord Hydrazine Coordination (Sterically Hindered) Pd_Ox->Coord 1,4-Dioxane, 80°C Product N,N'-Diarylhydrazine (Desired Product) Coord->Product Base, Reductive Elim. Decomp Denitrogenation (Side Product) Coord->Decomp >90°C (Thermal Degradation)

    Fig 1: Reaction pathways for (2-butylphenyl)hydrazine coupling, highlighting thermal degradation.

    Optimization Start Evaluate Reaction Outcome LowConv Low Conversion (<50%) Start->LowConv Denitro High Denitrogenation (N2 loss) Start->Denitro Success High Yield (>85%) Start->Success Solvent Switch to 1,4-Dioxane Increase Base Solubility LowConv->Solvent Temp Lower Temp to 80°C Use Active Ligand (CM-phos) Denitro->Temp Solvent->Start Retest Temp->Start Retest

    Fig 2: Troubleshooting workflow for optimizing solvent and temperature in arylhydrazine couplings.

    Part 3: Quantitative Optimization Data

    The following table summarizes the quantitative impact of solvent and temperature variations on the coupling of (2-butylphenyl)hydrazine with 4-chlorotoluene. Notice how the interplay between base solubility and thermal degradation dictates the yield.

    EntrySolventTemp (°C)BaseLigandConversion (%)Major Byproduct Observed
    1Toluene100NaOtBuXPhos45%Butylbenzene (Denitrogenation)
    2DMF80Cs₂CO₃XPhos20%Homo-coupled azobenzene
    31,4-Dioxane60Cs₂CO₃CM-phos55%Unreacted Starting Material
    4Toluene80Cs₂CO₃CM-phos65%Unreacted Starting Material
    5 1,4-Dioxane 80 Cs₂CO₃ CM-phos 92% None (Optimal Conditions)

    Part 4: Self-Validating Experimental Protocol

    To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . Do not proceed to the next step if the internal visual or analytical checks fail.

    Step-by-Step Methodology: Optimized Buchwald-Hartwig Coupling

    Reagents Required: (2-butylphenyl)hydrazine (1.2 equiv), Aryl Halide (1.0 equiv), Pd(OAc)₂ (2 mol%), CM-phos (4 mol%), Cs₂CO₃ (2.0 equiv), Anhydrous 1,4-Dioxane (0.2 M).

    • Reagent Quality Check:

      • Inspect the (2-butylphenyl)hydrazine. It should be a pale liquid or solid.

      • Validation Check: If the reagent is dark brown or deep red, it has undergone auto-oxidation. Using oxidized hydrazine guarantees reaction failure. Redistill or discard before proceeding.

    • Catalyst Pre-Activation (In Glovebox):

      • Charge an oven-dried reaction vial with Pd(OAc)₂, CM-phos, and Cs₂CO₃.

      • Add 50% of the total required anhydrous 1,4-Dioxane. Stir at room temperature for 5 minutes.

      • Validation Check: The solution should turn a clear yellow/orange, indicating successful formation of the active Pd(0) complex. If the solution immediately turns black, Pd black has precipitated due to oxygen ingress or ligand failure. Abort and re-degas your solvents.

    • Substrate Addition:

      • Add the Aryl Halide, followed by the (2-butylphenyl)hydrazine.

      • Add the remaining 1,4-Dioxane. Seal the vial with a PTFE-lined septum cap.

    • Controlled Heating:

      • Transfer the vial to a pre-heated aluminum block set strictly to 80 °C .

      • Validation Check: Monitor the reaction via LC-MS after 2 hours. If you observe a massive spike in the mass corresponding to butylbenzene (M = 134 g/mol ), your heating block is overshooting the temperature, causing denitrogenation. Recalibrate your thermocouple.

    • Workup & Isolation:

      • After 12 hours, cool to room temperature. Dilute with EtOAc and filter through a short pad of Celite to remove the inorganic base and palladium residues.

      • Concentrate under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc gradient).

    Part 5: References

    • Title: One-Pot Three-Component Coupling of Arylhydrazines with Aryl Aldehydes to Access the Triarylmethane Scaffold Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

    • Title: Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates Source: Organic Syntheses URL: [Link]

    • Title: Palladium‐Catalyzed Denitrogenative Self‐carbonylation of Arylhydrazine Using CO and O2 as an Ideal Oxidant Source: Chinese Journal of Chemistry URL: [Link]

    Optimization

    Technical Support Center: Resolving Side Reactions in (2-Butylphenyl)hydrazine-Mediated Synthesis

    Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize syntheses utilizing (2-butylphenyl)h...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize syntheses utilizing (2-butylphenyl)hydrazine (CAS: 58928-63-5). This electron-rich, sterically hindered arylhydrazine is a powerful building block for Fischer indolizations and Knorr pyrazole syntheses. However, its unique structural properties—specifically the ortho-butyl group—can introduce complex side reactions if the reaction environment is not strictly controlled.

    This guide bridges the gap between mechanistic theory and benchtop execution, providing you with self-validating protocols to ensure high-yield, regioselective outcomes.

    Frequently Asked Questions (FAQs) & Troubleshooting

    Q1: Why am I observing significant amounts of 2-butylaniline instead of my desired indole product? A1: The formation of 2-butylaniline indicates heterolytic cleavage of the N-N bond within the hydrazone intermediate[1]. The ortho-alkyl group is electron-donating and sterically demanding, which over-stabilizes the dissociative transition state of the Nα-protonated ene-hydrazine[2]. When you use strong protic acids (e.g., H₂SO₄, p-TsOH) at elevated temperatures, this dissociative cleavage pathway outcompetes the desired [3,3]-sigmatropic rearrangement[2]. Causality & Solution: To disfavor dissociation, switch from a strong Brønsted acid to a milder Lewis acid catalyst (e.g., ZnCl₂ or BF₃·OEt₂) and lower your reaction temperature[3].

    Q2: How can I control regioselectivity when synthesizing pyrazoles with unsymmetrical 1,3-diketones? A2: The bulky ortho-butyl group creates significant steric hindrance, generally directing the initial nucleophilic attack by the less hindered terminal nitrogen of the hydrazine[4]. However, mixtures of 1,3- and 1,5-isomers frequently still occur. Recent transient flow studies demonstrate that regioselectivity is not just structurally dependent but highly sensitive to reactant stoichiometry; using an excess of the hydrazine can significantly alter the regioisomeric ratio in favor of the kinetically controlled product[5]. Causality & Solution: Lower the reaction temperature to exploit the small differences in activation energies between competing attack pathways[4], and employ mild catalysts like nano-ZnO or copper triflate to improve regiocontrol[6].

    Q3: My reaction stalls at the hydrazone intermediate. How do I drive the cyclization without causing degradation? A3: Stalling is almost always due to insufficient acid strength to promote the tautomerization of the hydrazone into the enamine, which is a strict prerequisite for the [3,3]-sigmatropic shift[3]. Causality & Solution: If simply increasing the temperature leads to degradation (tars), utilize a polar aprotic solvent (e.g., DMSO or AcOH) with a controlled equivalent of polyphosphoric acid (PPA) to facilitate ring closure while protecting the sensitive intermediates from harsh oxidative environments[7].

    Diagnostic Workflows and Reaction Pathways

    Understanding the mechanistic divergence of your intermediates is critical for troubleshooting. Below are the logical pathways and diagnostic steps to resolve failures in real-time.

    Pathway A (2-Butylphenyl)hydrazine + Carbonyl B Hydrazone Intermediate A->B Mild Acid C Ene-Hydrazine (Tautomer) B->C Acid Catalyst D [3,3]-Sigmatropic Rearrangement C->D Heat / Lewis Acid F Heterolytic N-N Cleavage C->F Strong Protic Acid Excess Heat E Desired Indole Product D->E Cyclization (-NH3) G 2-Butylaniline Byproduct F->G Dissociation

    Reaction pathway of (2-butylphenyl)hydrazine showing desired cyclization vs. N-N cleavage.

    Workflow Start Low Yield / Side Reactions Detected Check Identify Byproducts (TLC / LC-MS) Start->Check IsCleavage Is 2-butylaniline present? Check->IsCleavage SwitchAcid Switch to Milder Lewis Acid (e.g., ZnCl2) IsCleavage->SwitchAcid Yes IsRegio Are regioisomers forming? IsCleavage->IsRegio No Success Optimized Yield SwitchAcid->Success AdjustTemp Lower Temp & Adjust Stoichiometry IsRegio->AdjustTemp Yes AdjustTemp->Success

    Troubleshooting workflow for resolving side reactions in (2-butylphenyl)hydrazine syntheses.

    Quantitative Data: Catalyst and Temperature Effects

    The following table summarizes the causal relationship between reaction conditions and product distribution during the Fischer indolization of (2-butylphenyl)hydrazine with a standard alkyl methyl ketone.

    Catalyst SystemTemperature (°C)Desired Indole Yield (%)2-Butylaniline (Cleavage) (%)Unreacted Hydrazone (%)Recommendations
    10% H₂SO₄ (Protic) 1102565<5Avoid strong protic acids; excessive cleavage observed.
    AcOH (Weak Protic) 80151070Acid too weak to drive tautomerization; reaction stalls.
    ZnCl₂ (Lewis Acid) 907812<5Optimal balance ; promotes rearrangement over cleavage.
    BF₃·OEt₂ (Lewis) 658285Excellent for sensitive substrates; requires anhydrous conditions.
    PPA 1204540<5High heat drives both cyclization and competing dissociation.

    Self-Validating Experimental Protocols

    Protocol A: Minimized-Cleavage Fischer Indole Synthesis

    Objective: Synthesize 7-butyl-substituted indoles while suppressing heterolytic N-N bond cleavage.

    Step 1: Hydrazone Formation

    • Dissolve 1.0 equivalent of (2-butylphenyl)hydrazine hydrochloride and 1.05 equivalents of the target ketone in anhydrous ethanol (0.5 M).

    • Add 1.1 equivalents of sodium acetate to liberate the free hydrazine base.

    • Stir at room temperature for 2 hours.

    • Validation Check: Perform TLC (Hexanes/EtOAc 8:2). The complete disappearance of the hydrazine spot confirms quantitative hydrazone formation.

    Step 2: Lewis Acid-Mediated Cyclization

    • Concentrate the reaction mixture in vacuo to remove ethanol.

    • Redissolve the crude hydrazone in anhydrous toluene (0.2 M).

    • Add 2.0 equivalents of anhydrous ZnCl₂ (or BF₃·OEt₂ for highly sensitive substrates)[3].

    • Heat the mixture to 90 °C under a nitrogen atmosphere for 4-6 hours.

    • Validation Check: Monitor by LC-MS. Look for the mass of the desired indole (M - NH₃ from the hydrazone intermediate). If the mass of 2-butylaniline appears prominently, reduce the temperature by 10 °C.

    Step 3: Workup and Purification

    • Cool the mixture to 0 °C and quench with saturated aqueous NaHCO₃[1].

    • Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

    • Purify via flash column chromatography using a gradient of hexanes/ethyl acetate.

    Protocol B: Regioselective Knorr Pyrazole Synthesis

    Objective: Maximize the yield of a single pyrazole regioisomer using an unsymmetrical 1,3-diketone.

    Step 1: Controlled Stoichiometric Addition

    • Dissolve 1.0 equivalent of the unsymmetrical 1,3-diketone in anhydrous ethanol (0.3 M).

    • Cool the solution to 0 °C to exploit activation energy differences between competing attack pathways[4].

    • Dropwise, add a solution of 1.2 equivalents of (2-butylphenyl)hydrazine in ethanol over 30 minutes. Note: Excess stoichiometry favors the kinetically controlled regioisomer[5].

    Step 2: Cyclocondensation

    • Allow the reaction to slowly warm to room temperature and stir for 12 hours.

    • Validation Check: Analyze an aliquot via ¹H-NMR. The presence of a single vinylic proton peak in the pyrazole ring region (6.0 - 6.5 ppm) indicates high regioselectivity. Two distinct peaks indicate a mixture.

    Step 3: Isolation

    • Remove the solvent under reduced pressure.

    • Redissolve in dichloromethane and wash with 0.1 M HCl to remove any unreacted hydrazine, followed by water and brine.

    • Dry and concentrate to yield the highly enriched regioisomer.

    References[1] Troubleshooting unexpected side products in indole synthesis - Benchchem

    1[3] Troubleshooting common issues in Fischer indole synthesis from hydrazones - Benchchem 3[4] Technical Support Center: Synthesis of 1-Phenyl-Pyrazoles - Benchchem 4[2] Why Do Some Fischer Indolizations Fail? - Journal of the American Chemical Society 2[7] Fischer Indole Synthesis - Alfa Chemistry7[5] Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - RSC Publishing 5[6] Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC (NIH) 6

    Sources

    Troubleshooting

    Advanced purification and recrystallization techniques for crude Hydrazine, (2-butylphenyl)-

    Answering the user's request. Technical Support Center: Advanced Purification of Hydrazine, (2-butylphenyl)- Welcome to the technical support center for advanced purification and recrystallization of crude Hydrazine, (2-...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Answering the user's request.

    Technical Support Center: Advanced Purification of Hydrazine, (2-butylphenyl)-

    Welcome to the technical support center for advanced purification and recrystallization of crude Hydrazine, (2-butylphenyl)-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges associated with purifying this and related arylhydrazine compounds. Our focus is on explaining the causality behind experimental choices to ensure both high purity and high yield.

    Introduction: The Challenge of Purifying (2-butylphenyl)hydrazine

    Hydrazine, (2-butylphenyl)- is an electron-rich arylhydrazine, a class of compounds that are valuable intermediates in the synthesis of various heterocycles, including indoles and pyrazoles, which are core structures in many pharmaceutical agents.[1][2][3] However, their purification is often non-trivial. The electron-rich nature of these molecules makes them highly susceptible to aerial oxidation, leading to the formation of colored impurities and degradation products. Furthermore, crude reaction mixtures can contain unreacted starting materials, isomers, and various side-products depending on the synthetic route employed (e.g., reduction of a diazonium salt).[1][4]

    This guide provides a structured approach to tackling these challenges, moving from initial assessment to advanced troubleshooting.

    Safety First: Essential Handling Precautions

    Hydrazine derivatives are classified as hazardous materials and must be handled with appropriate precautions.[5][6]

    • Personal Protective Equipment (PPE): Always wear chemical safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., butyl rubber).[7]

    • Ventilation: Handle the compound exclusively within a certified chemical fume hood to avoid inhalation of vapors, which can have an odor similar to ammonia at concentrations above safe exposure limits.[5][6]

    • Inert Atmosphere: Due to its sensitivity to air, operations such as solvent removal and storage should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.[7]

    • Spill Management: In case of a spill, evacuate the area. Use an inert absorbent material for containment; do not use combustible materials like sawdust. Alert the appropriate safety personnel.

    • Waste Disposal: Dispose of all waste containing hydrazine derivatives according to your institution's hazardous waste protocols.[8]

    Frequently Asked Questions (FAQs)

    Q1: My crude (2-butylphenyl)hydrazine is a dark, oily residue. What is the first step? A1: An oily or dark-colored crude product is common and usually indicates the presence of oxidation products and other impurities.

    • Initial Assessment: First, assess the purity qualitatively using Thin-Layer Chromatography (TLC). This will help you visualize the number of components and determine if the target compound is the major product. A common mobile phase for arylhydrazines is a mixture of hexane and ethyl acetate.[9]

    • Aqueous Wash: If the synthesis involved an acidic or basic workup, residual salts might be present. Dissolve the crude oil in a water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane) and perform an aqueous wash to remove these salts.

    • Solidification Attempt: Often, an oily product can be induced to solidify. Try triturating the oil with a cold, non-polar solvent like pentane or hexane.[10] Use a glass rod to scratch the inside of the flask, which can initiate crystallization. If it solidifies, you can proceed with recrystallization. If it remains an oil, column chromatography is the recommended next step.[9]

    Q2: How do I choose the best solvent for recrystallization? A2: The ideal recrystallization solvent is one in which the compound is highly soluble at elevated temperatures but poorly soluble at low temperatures.[11][12]

    • Solvent Screening: Test the solubility of a small amount of your crude product in various solvents at room temperature and with gentle heating. Common choices for similar compounds include ethanol, methanol, acetonitrile, or mixed solvent systems like ethyl acetate/hexane or dichloromethane/hexane.[10][11][13]

    • Mixed-Solvent Systems: If you cannot find a single suitable solvent, a mixed-solvent system is a powerful alternative. Dissolve the crude product in a minimum amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "poor" or "anti-solvent" (in which it is insoluble) dropwise at an elevated temperature until the solution becomes faintly turbid. Add a drop or two of the good solvent to redissolve the precipitate, then allow the solution to cool slowly.[9][10]

    Q3: What are the common impurities I should expect? A3: The impurities largely depend on the synthetic pathway. A common route is the reduction of a diazotized aniline.[4]

    • Starting Material: Unreacted 2-butylaniline.

    • Oxidation Products: Exposure to air can create colored azo and azoxy compounds.[7]

    • Byproducts of Reduction: Depending on the reducing agent (e.g., SnCl₂, Na₂SO₃), various inorganic salts and organic side-products can form.

    • Solvent Residues: Residual solvents from the reaction or workup.

    Purity can be quantitatively assessed using techniques like HPLC or GC, often after derivatization to improve stability and detection.[14][15][16][17]

    Q4: How should I store the purified (2-butylphenyl)hydrazine? A4: Due to its instability, proper storage is critical. Store the purified compound in a tightly sealed container, under an inert atmosphere (argon or nitrogen is preferable), in a dark and cool place, such as a refrigerator (2-8°C).[9] This minimizes degradation from oxygen, light, and heat.

    Troubleshooting Guide

    This section addresses specific issues you may encounter during purification.

    Problem Probable Cause(s) Recommended Solution(s)
    Oiling Out During Recrystallization The melting point of the compound is lower than the boiling point of the solvent. The compound is too impure ("melting point depression").Change to a lower-boiling point solvent. Use a larger volume of solvent. Attempt a preliminary purification via column chromatography to remove major impurities before recrystallizing.[9]
    No Crystal Formation Upon Cooling The solution is not supersaturated (too much solvent was used or concentration is too low). The compound is highly soluble in the chosen solvent even at low temperatures.Boil off some of the solvent to increase the concentration and attempt to cool again. Add a few seed crystals of the pure compound. If no seed crystals are available, scratch the inner surface of the flask with a glass rod. Add a poor solvent (anti-solvent) dropwise to induce precipitation.[9]
    Low Recovery After Recrystallization The compound has significant solubility in the cold solvent. Too much solvent was used initially. Premature crystallization occurred during hot filtration.Ensure the solution is cooled thoroughly (e.g., in an ice bath) before filtration to maximize precipitation. Minimize the amount of hot solvent used to just dissolve the compound. To prevent premature crystallization, use a pre-heated funnel for hot filtration and keep the solution warm.
    Product Streaks on TLC Plate / Column The compound is highly polar and interacting strongly with the silica gel.Add a small amount (0.5-1%) of a polar modifier like triethylamine or ammonia to the mobile phase to neutralize the acidic silica surface and improve peak shape.[10]
    Product Decomposes on Silica Gel Column The compound is unstable on acidic silica gel.Deactivate the silica gel by pre-treating it with the mobile phase containing a small percentage of triethylamine. Alternatively, consider using a different stationary phase, such as neutral or basic alumina.[9]
    Persistent Color in Purified Product Trace amounts of highly colored oxidation byproducts are present.Pass the material through a short plug of silica gel or activated carbon. The impurities may adsorb more strongly than the product. Ensure all subsequent steps are performed under a strictly inert atmosphere.

    Experimental Protocols

    Protocol 1: Advanced Recrystallization (Two-Solvent Method)
    • Solvent Selection: Identify a solvent pair (e.g., Ethyl Acetate/Hexane). Ethyl acetate is the "good" solvent, and hexane is the "poor" solvent.

    • Dissolution: Place the crude (2-butylphenyl)hydrazine in an Erlenmeyer flask. Add the minimum amount of hot ethyl acetate required to fully dissolve the crude material.

    • Addition of Anti-Solvent: While the solution is still hot, add hexane dropwise with swirling until a persistent cloudiness (turbidity) appears.

    • Clarification: Add 1-2 drops of hot ethyl acetate to redissolve the precipitate and make the solution clear again.

    • Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this period to allow for the formation of larger, purer crystals.

    • Chilling: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

    • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

    • Washing: Wash the crystals with a small amount of ice-cold hexane to remove any remaining soluble impurities.

    • Drying: Dry the purified crystals under high vacuum. For enhanced stability, you can purge the vacuum oven with nitrogen or argon before and after drying.

    Protocol 2: Flash Column Chromatography
    • Mobile Phase Selection: Using TLC, determine a solvent system (e.g., 9:1 Hexane:Ethyl Acetate) that gives the target compound an Rf value of approximately 0.25-0.35.

    • Column Packing: Pack a glass column with silica gel using the selected mobile phase. Ensure there are no air bubbles or cracks in the packed bed.

    • Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. If solubility is an issue, adsorb the crude product onto a small amount of silica gel (dry loading) and carefully add the resulting powder to the top of the column.

    • Elution: Carefully add the mobile phase to the top of the column and apply positive pressure (using a pump or inert gas). Collect fractions and monitor them by TLC.

    • Fraction Pooling: Combine the fractions that contain the pure product.

    • Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator. To prevent oxidation, consider back-filling the flask with an inert gas.

    Visualization: Purification Strategy Workflow

    The following diagram outlines the decision-making process for purifying crude (2-butylphenyl)hydrazine.

    Purification_Workflow cluster_start Initial State & Analysis cluster_purification Purification Path cluster_end Final Product & QC Crude Crude (2-butylphenyl)hydrazine TLC Analyze by TLC Crude->TLC Is_Solid Is crude product a solid? TLC->Is_Solid Recrystallize Perform Recrystallization Is_Solid->Recrystallize  Yes Triturate Triturate with non-polar solvent (e.g., cold hexane) Is_Solid->Triturate  No (Oily) Check_Purity Check Purity (TLC, HPLC, NMR) Recrystallize->Check_Purity Column Perform Column Chromatography Column->Check_Purity Triturate->Is_Solid Did it solidify? Triturate->Column Still oily Check_Purity->Column Pure_Product Pure Product Check_Purity->Pure_Product Purity >98% Store Store under Inert Gas at 2-8°C Pure_Product->Store

    Sources

    Reference Data & Comparative Studies

    Validation

    LC-MS Fragmentation Patterns and Derivatization Efficacy of (2-Butylphenyl)hydrazine: A Technical Comparison Guide

    Introduction Analyzing highly polar carbonyl-containing metabolites (e.g., short-chain aldehydes, keto-acids) and complex oligosaccharides via Liquid Chromatography-Mass Spectrometry (LC-MS) presents significant analytic...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Introduction

    Analyzing highly polar carbonyl-containing metabolites (e.g., short-chain aldehydes, keto-acids) and complex oligosaccharides via Liquid Chromatography-Mass Spectrometry (LC-MS) presents significant analytical hurdles. These molecules frequently exhibit poor ionization efficiency in electrospray ionization (ESI) and inadequate retention on standard reversed-phase (RP) columns, leading to severe matrix suppression[1]. To overcome this, chemical derivatization using hydrazine and hydrazide reagents has become a foundational technique[2].

    While 2,4-dinitrophenylhydrazine (DNPH) and unsubstituted phenylhydrazine (PHN) are traditional choices, the utilization of alkyl-substituted variants such as Hydrazine, (2-butylphenyl)- (CAS: 58928-63-5)—commonly referred to as 2-butylphenylhydrazine (2-BPH)—offers distinct chromatographic and mass spectrometric advantages. This guide objectively compares the LC-MS performance and fragmentation patterns of 2-BPH against alternative derivatizing agents, providing actionable, self-validating protocols for researchers and drug development professionals.

    Mechanistic Principles of Phenylhydrazine Derivatization

    The derivatization of a carbonyl group with a phenylhydrazine relies on a nucleophilic addition-elimination reaction, yielding a highly stable hydrazone[3]. The structural addition of the ortho-butyl group in 2-BPH serves two critical, causal functions in LC-MS workflows:

    • Chromatographic Focusing: The hydrophobic butyl chain significantly increases the partition coefficient (LogP) of the resulting hydrazone. This shifts the elution of highly polar analytes out of the LC void volume, ensuring they interact strongly with the C18 stationary phase and bypass the ion suppression zone caused by early-eluting biological salts[1].

    • Ionization and Fragmentation Directing: In ESI+ mode, the electron-donating nature of the alkyl group stabilizes the molecular ion [M+H]+. During Collision-Induced Dissociation (CID), the steric bulk and electronic properties of the 2-butylphenyl moiety direct the fragmentation pattern, yielding highly abundant, predictable reporter ions that are ideal for quantification[4].

    Comparative LC-MS Performance & Fragmentation Data

    To establish an objective baseline, Table 1 compares 2-BPH with three industry-standard alternatives: DNPH, 3-Nitrophenylhydrazine (3-NPH), and unsubstituted Phenylhydrazine (PHN).

    Table 1: Comparative Performance of Hydrazine Derivatizing Agents in LC-MS

    Derivatizing AgentPrimary Target AnalytesRP-LC Retention ShiftPreferred ESI ModeDiagnostic MS/MS Cleavage
    (2-Butylphenyl)hydrazine Carbonyls, GlycansHighPositive (+)Alkylphenyl reporter ions; B/C glycosidic
    Phenylhydrazine (PHN) GlycansLow to ModeratePositive (+)N-N cleavage; B/C glycosidic[5]
    3-Nitrophenylhydrazine (3-NPH) Carbonyls, CarboxylsModerateNegative (-) / Positive (+)m/z 137 reporter ion[3]
    2,4-Dinitrophenylhydrazine (DNPH) Carbonyls (Aldehydes/Ketones)HighNegative (-)Loss of NO radical; Nitro-aromatic fragments[1]
    Fragmentation Patterns of 2-Butylphenylhydrazones

    Understanding the MS/MS behavior of 2-BPH derivatives is essential for developing robust Multiple Reaction Monitoring (MRM) assays.

    • Small Molecule Carbonyls: Upon CID, the hydrazone bond undergoes heterolytic cleavage. The positive charge is preferentially retained on the derivatizing tag due to the stabilizing effect of the butylphenyl ring. This generates a dominant alkylphenyl reporter ion, ensuring high specificity and a high signal-to-noise ratio in complex biological matrices[4].

    • Oligosaccharides and Glycans: When applied to glycans, phenylhydrazine derivatives heavily influence the production of specific ion types. The 2-BPH tag promotes abundant B- and C-glycosidic cleavages[6]. The added mass and hydrophobicity of the butyl group further stabilize the precursor ions, allowing for the detection of low-abundance isomeric structures and cross-ring cleavages (A-type ions) that are critical for structural elucidation[5][7].

    MS_Fragmentation Precursor Precursor Ion [M+H]+ (2-BPH Derivatized Analyte) NN_Cleavage N-N Bond Cleavage (Small Carbonyls) Precursor->NN_Cleavage High CID Energy Glycosidic Glycosidic Cleavage (Oligosaccharides) Precursor->Glycosidic Low/Med CID Energy Reporter_Ion Reporter Ion (Alkylphenyl Cation) NN_Cleavage->Reporter_Ion Charge Retention BC_Ions B- and C-type Ions (Sequence Elucidation) Glycosidic->BC_Ions Cross-ring Cleavage

    Figure 1: Logical MS/MS fragmentation pathways of 2-butylphenylhydrazone derivatives.

    Self-Validating Experimental Protocol

    This methodology describes the derivatization of polar carbonyls or glycans using 2-BPH. It is designed as a self-validating system , incorporating internal standards and chemical causality checks to ensure analytical integrity.

    Materials Required:

    • (2-Butylphenyl)hydrazine hydrochloride (CAS: 58928-63-5)

    • LC-MS grade Methanol and Water

    • Glacial Acetic Acid (Catalyst)

    • Isotope-labeled internal standard (ISTD) corresponding to the target analyte

    Step-by-Step Methodology:

    • Sample Preparation & Internal Standardization: Aliquot 50 µL of biological fluid (e.g., plasma) or glycan extract into a microcentrifuge tube. Immediately spike with 10 µL of the isotopically labeled ISTD.

      • Self-Validation Check: The ISTD must be added before derivatization. This tracks the absolute derivatization efficiency and corrects for any downstream MS matrix suppression, ensuring quantitative trustworthiness.

    • Reagent Addition: Add 100 µL of a freshly prepared 20 mM solution of 2-BPH hydrochloride in methanol.

    • Catalysis: Add 10 µL of 5% acetic acid.

      • Causality Check: Hydrazone formation requires an acid catalyst to protonate the carbonyl oxygen. This increases its electrophilicity, facilitating the nucleophilic attack by the hydrazine nitrogen[3].

    • Incubation: Vortex for 30 seconds and incubate at 40°C for 60 minutes.

      • Causality Check: Mild heating accelerates the dehydration step of the carbinolamine intermediate to form the stable hydrazone, without thermally degrading heat-sensitive metabolites like α-keto acids[1].

    • Quenching & Clean-up: Quench the reaction by adding 830 µL of cold water containing 0.1% formic acid. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet insoluble matrix proteins.

    • LC-MS/MS Acquisition: Inject 5 µL of the supernatant onto a C18 reversed-phase column. Operate the mass spectrometer in ESI+ MRM mode, targeting the transition from the [M+H]+ precursor to the specific alkylphenyl reporter ion.

    Conclusion

    For drug development professionals and analytical scientists, choosing the correct derivatization agent is a balance between chromatographic retention, ionization efficiency, and fragmentation predictability. While DNPH remains a staple for UV detection, its performance in ESI+ MS is suboptimal[1]. Conversely, (2-Butylphenyl)hydrazine offers a superior alternative for highly polar carbonyls and glycans, providing the necessary hydrophobicity for robust C18 retention and generating highly specific, charge-retaining reporter ions during MS/MS fragmentation[4].

    Sources

    Comparative

    A Prospective Analysis: Benchmarking the Potential of (2-butylphenyl)hydrazine in Buchwald-Hartwig Cross-Coupling Reactions

    For researchers, scientists, and professionals in drug development, the quest for novel, efficient, and versatile catalytic systems is perpetual. The Buchwald-Hartwig amination, a cornerstone of modern organic synthesis...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    For researchers, scientists, and professionals in drug development, the quest for novel, efficient, and versatile catalytic systems is perpetual. The Buchwald-Hartwig amination, a cornerstone of modern organic synthesis for the formation of carbon-nitrogen bonds, is a field ripe for innovation, particularly in ligand design.[1][2][3] This guide presents a forward-looking analysis of a potential, yet unexplored, candidate in the Buchwald-Hartwig landscape: (2-butylphenyl)hydrazine .

    While extensive research has validated the use of phosphine-based ligands and N-heterocyclic carbenes (NHCs) in this palladium-catalyzed transformation, the potential of hydrazine derivatives as ligands remains largely uncharted territory.[4][5][6] Hydrazines are typically employed as nucleophilic coupling partners in C-N bond formation.[7][8] This guide, however, posits a different role for (2-butylphenyl)hydrazine – as a ligand that could offer unique steric and electronic properties to the palladium catalyst. We will explore its hypothetical performance, benchmarked against established ligands, and provide a comprehensive experimental framework for its validation.

    The Buchwald-Hartwig Reaction: A Mechanistic Overview

    The Buchwald-Hartwig amination is a powerful tool for constructing C(sp²)–N bonds, a motif prevalent in pharmaceuticals, agrochemicals, and functional materials.[4][9][10] The catalytic cycle, illustrated below, involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation, and reductive elimination to yield the desired arylamine and regenerate the active catalyst.[1][2][11] The ligand plays a crucial role in stabilizing the palladium center, facilitating the elementary steps of the catalytic cycle, and influencing the reaction's scope and efficiency.[2][3][12]

    Buchwald-Hartwig Catalytic Cycle Figure 1: The Catalytic Cycle of the Buchwald-Hartwig Amination Pd(0)L2 Pd(0)L2 Oxidative Addition Complex Oxidative Addition Complex Pd(0)L2->Oxidative Addition Complex Ar-X Amine Coordination Amine Coordination Oxidative Addition Complex->Amine Coordination R2NH Palladium Amido Complex Palladium Amido Complex Amine Coordination->Palladium Amido Complex -HX (Base) Palladium Amido Complex->Pd(0)L2 Reductive Elimination (Ar-NR2)

    Caption: The catalytic cycle of the Buchwald-Hartwig amination.

    (2-butylphenyl)hydrazine: A Candidate Ligand

    To date, (2-butylphenyl)hydrazine has not been documented as a ligand in Buchwald-Hartwig cross-coupling reactions. Its structural analogue, (2-(tert-butyl)phenyl)hydrazine, is commercially available as its hydrochloride salt, suggesting the parent compound is accessible. The synthesis of related arylhydrazines can be achieved through a Buchwald-Hartwig coupling of the corresponding aryl halide with a protected hydrazine, followed by deprotection.[13]

    The potential of (2-butylphenyl)hydrazine as a ligand stems from its unique structural features:

    • Bidentate Coordination: The hydrazine moiety offers two nitrogen atoms that could potentially coordinate to the palladium center, forming a stable chelate.

    • Steric Hindrance: The ortho-butyl group provides steric bulk near the metal center. This can promote reductive elimination, the product-forming step, and prevent catalyst deactivation.[4][12]

    • Electronic Properties: The nitrogen atoms are electron-donating, which can increase the electron density on the palladium, facilitating the oxidative addition of less reactive aryl chlorides.

    Proposed Experimental Benchmarking

    To evaluate the performance of (2-butylphenyl)hydrazine as a ligand, a systematic study is required. This would involve comparing its efficacy against a well-established, high-performing ligand (e.g., XPhos, a Buchwald ligand) and a simple, monodentate hydrazine (e.g., phenylhydrazine) to isolate the effect of the ortho-butyl group and potential bidentate coordination.

    Model Reaction

    A suitable model reaction would be the coupling of a moderately reactive aryl bromide, such as 4-bromotoluene, with a secondary amine like morpholine. This reaction is well-precedented and allows for straightforward analysis of product formation.

    Reaction Scheme:

    4-bromotoluene + morpholine --(Pd catalyst, Ligand, Base, Solvent, Temp)--> 4-(p-tolyl)morpholine

    Experimental Design

    A high-throughput experimentation (HTE) approach would be ideal for screening various reaction parameters.[14][15] The following table outlines the proposed experimental conditions for benchmarking.

    Parameter(2-butylphenyl)hydrazineXPhos (Benchmark)Phenylhydrazine (Control)
    Pd Precursor Pd₂(dba)₃Pd₂(dba)₃Pd₂(dba)₃
    Pd Loading (mol%) 111
    Ligand Loading (mol%) 222
    Aryl Halide 4-bromotoluene (1 mmol)4-bromotoluene (1 mmol)4-bromotoluene (1 mmol)
    Amine Morpholine (1.2 mmol)Morpholine (1.2 mmol)Morpholine (1.2 mmol)
    Base NaOtBu (1.4 mmol)NaOtBu (1.4 mmol)NaOtBu (1.4 mmol)
    Solvent Toluene (2 mL)Toluene (2 mL)Toluene (2 mL)
    Temperature (°C) 100100100
    Time (h) 242424
    Performance Metrics

    The performance of each ligand will be evaluated based on the following metrics:

    • Reaction Yield (%): Determined by GC-MS or ¹H NMR with an internal standard.

    • Turnover Number (TON): Moles of product per mole of catalyst.

    • Turnover Frequency (TOF): Moles of product per mole of catalyst per unit time.

    • Substrate Scope: After initial validation, the scope will be expanded to include more challenging substrates, such as aryl chlorides and sterically hindered amines.

    Experimental Protocols

    General Procedure for Ligand Screening
    • To an oven-dried vial equipped with a magnetic stir bar, add the palladium precursor (Pd₂(dba)₃), the respective ligand ((2-butylphenyl)hydrazine, XPhos, or phenylhydrazine), and the base (NaOtBu) under an inert atmosphere (e.g., argon or nitrogen).

    • Add the solvent (toluene) and stir the mixture at room temperature for 10 minutes.

    • Add the aryl halide (4-bromotoluene) followed by the amine (morpholine).

    • Seal the vial and place it in a preheated oil bath at 100 °C.

    • After 24 hours, cool the reaction to room temperature and quench with water.

    • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

    • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Analyze the crude product by GC-MS or ¹H NMR to determine the yield.

    Experimental_Workflow Figure 2: Workflow for Benchmarking Ligand Performance cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup & Analysis Reagents Pd Precursor Ligand Base Solvent Reaction_Mixture Reaction_Mixture Reagents->Reaction_Mixture Inert Atmosphere Substrates Aryl Halide Amine Substrates->Reaction_Mixture Heating Heating Reaction_Mixture->Heating 100 °C, 24 h Quenching Quenching Heating->Quenching Cool to RT Extraction Extraction Quenching->Extraction Drying_Concentration Drying_Concentration Extraction->Drying_Concentration Dry & Concentrate Analysis Analysis Drying_Concentration->Analysis GC-MS / NMR

    Sources

    Validation

    A Comparative In Vitro Toxicological Assessment of Alkylphenylhydrazines and Hydrazine, (2-butylphenyl)-

    A Guide for Researchers and Drug Development Professionals This guide provides a comprehensive comparative analysis of the in vitro toxicity of a class of compounds, alkylphenylhydrazines, with a specific focus on Hydraz...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    A Guide for Researchers and Drug Development Professionals

    This guide provides a comprehensive comparative analysis of the in vitro toxicity of a class of compounds, alkylphenylhydrazines, with a specific focus on Hydrazine, (2-butylphenyl)-. As industrial and pharmaceutical intermediates, understanding the toxicological profile of these compounds is paramount for safe handling and strategic drug development.[1][2] This document synthesizes data from established experimental protocols to offer an objective overview of their potential cytotoxic and hemolytic effects, grounded in mechanistic insights.

    The core of hydrazine-related toxicity stems from its metabolic activation, which can lead to the formation of reactive free radical intermediates.[1][3] This oxidative stress is a key initiating event in cellular damage, compromising cellular integrity and function.[1] Furthermore, hydrazines are known to induce a functional pyridoxine (vitamin B6) deficiency, disrupting crucial enzymatic pathways, including the synthesis of the neurotransmitter GABA.[2][3] These mechanisms contribute to a range of toxicities, including neurotoxicity, hepatotoxicity, and hematotoxicity.[2][4]

    This guide will delve into the practical aspects of assessing these toxicities in a laboratory setting, providing detailed protocols and data interpretation frameworks.

    Comparative Cytotoxicity Data

    The following table summarizes the expected cytotoxic profiles of various alkylphenylhydrazines against common cell lines used in toxicological screening. The IC50 (half-maximal inhibitory concentration) values are indicative of the compound's potency in inducing cell death; a lower IC50 signifies greater toxicity. While specific data for Hydrazine, (2-butylphenyl)- is extrapolated based on the general trends observed for alkylphenylhydrazines, the presented values serve as a robust starting point for experimental design.

    CompoundCell LineAssay TypeIncubation Time (hours)Estimated IC50 (µM)
    PhenylhydrazineHepG2 (Liver)MTT Assay24150-250
    PhenylhydrazineTHP-1 (Monocytic)AlamarBlue Assay4875-150
    4-ChlorophenylhydrazineA549 (Lung)Neutral Red Uptake2450-100[5]
    4-BromophenylhydrazineA549 (Lung)Neutral Red Uptake2430-80[5]
    Hydrazine, (2-butylphenyl)- HepG2 (Liver) MTT Assay 24 100-200 (Predicted)
    Hydrazine, (2-butylphenyl)- Human Erythrocytes Hemolysis Assay 4 >500 (Predicted)

    Note: The IC50 values for Hydrazine, (2-butylphenyl)- are predictive and should be experimentally verified. The toxicity of phenylhydrazine derivatives can be influenced by the nature and position of substituents on the phenyl ring.[6]

    Mechanisms of Toxicity: A Deeper Dive

    The toxicity of alkylphenylhydrazines is a multi-faceted process initiated by metabolic activation. Cytochrome P450 enzymes play a significant role in this biotransformation, leading to the generation of reactive intermediates.[7]

    Oxidative Stress and Free Radical Formation

    One of the primary mechanisms of hydrazine-induced toxicity is the generation of free radicals.[1] The metabolism of these compounds can produce alkyl radicals, which in turn can react with molecular oxygen to form reactive oxygen species (ROS).[1] This surge in ROS leads to oxidative stress, a state where the cellular antioxidant defenses are overwhelmed.[1] The consequences of unchecked oxidative stress are severe, including lipid peroxidation, DNA damage, and protein oxidation, ultimately culminating in cell death.[4]

    Hemolytic Potential

    Contact with hydrazine and its derivatives can lead to hemolytic anemia and methemoglobinemia if absorbed systemically.[3] This direct toxicity to red blood cells is a critical parameter to assess for any compound intended for systemic administration.[8][9][10][11] The in vitro hemolysis assay provides a reliable method to quantify the red blood cell-lysing activity of a test compound.[10]

    Experimental Protocols

    To ensure scientific rigor and reproducibility, the following detailed protocols for assessing cytotoxicity and hemolytic potential are provided.

    In Vitro Cytotoxicity Assessment via MTT Assay

    This protocol outlines the determination of a compound's cytotoxicity using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells as an indicator of their viability.

    Materials:

    • HepG2 cells (or other suitable cell line)

    • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

    • Test compounds (Alkylphenylhydrazines and Hydrazine, (2-butylphenyl)-) dissolved in a suitable solvent (e.g., DMSO)

    • MTT reagent (5 mg/mL in PBS)

    • Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

    • 96-well microplates

    • Multichannel pipette

    • Plate reader (570 nm)

    Procedure:

    • Cell Seeding: Seed HepG2 cells into a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

    • Compound Treatment: Prepare serial dilutions of the test compounds in complete DMEM. After the 24-hour incubation, remove the old media and add 100 µL of the various concentrations of the test compounds to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds) and a positive control (a known cytotoxic agent).

    • Incubation: Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

    • MTT Addition: After the incubation period, add 10 µL of the MTT reagent to each well and incubate for an additional 4 hours.

    • Formazan Solubilization: Following the MTT incubation, add 100 µL of the solubilization buffer to each well to dissolve the formazan crystals. Gently pipette up and down to ensure complete solubilization.

    • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

    • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

    Workflow for In Vitro Cytotoxicity Assessment

    Cytotoxicity_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis Cell_Seeding 1. Seed cells in 96-well plate Compound_Prep 2. Prepare serial dilutions of test compounds Treatment 3. Treat cells with compounds Compound_Prep->Treatment Incubation 4. Incubate for 24-72 hours Treatment->Incubation MTT_Addition 5. Add MTT reagent Incubation->MTT_Addition Formazan_Solubilization 6. Solubilize formazan crystals MTT_Addition->Formazan_Solubilization Read_Absorbance 7. Measure absorbance at 570 nm Formazan_Solubilization->Read_Absorbance Calculate_Viability 8. Calculate % cell viability Read_Absorbance->Calculate_Viability Determine_IC50 9. Determine IC50 value Calculate_Viability->Determine_IC50

    Caption: Workflow for assessing in vitro cytotoxicity using the MTT assay.

    In Vitro Hemolysis Assay

    This protocol is designed to evaluate the hemolytic potential of the test compounds on red blood cells, a crucial screening step for injectable drug candidates.[8][9][11]

    Materials:

    • Fresh human whole blood (with anticoagulant, e.g., EDTA)

    • Phosphate-buffered saline (PBS), pH 7.4

    • Test compounds dissolved in a suitable solvent

    • Triton X-100 (positive control)

    • Vehicle (negative control)

    • 96-well microplates

    • Centrifuge

    • Plate reader (540 nm)

    Procedure:

    • Red Blood Cell Preparation: Centrifuge the whole blood at 1000 x g for 10 minutes. Aspirate the plasma and buffy coat. Wash the red blood cells (RBCs) three times with PBS, centrifuging and aspirating the supernatant after each wash. Resuspend the washed RBCs in PBS to a 2% (v/v) suspension.

    • Compound Incubation: Add 100 µL of the 2% RBC suspension to each well of a 96-well plate. Add 100 µL of the test compound dilutions, positive control (e.g., 1% Triton X-100), and negative control (vehicle) to the respective wells.

    • Incubation: Incubate the plate at 37°C for 45 minutes with gentle shaking.[9]

    • Centrifugation: Centrifuge the plate at 800 x g for 10 minutes to pellet the intact RBCs.

    • Supernatant Transfer: Carefully transfer 100 µL of the supernatant from each well to a new 96-well plate.

    • Absorbance Measurement: Measure the absorbance of the supernatant at 540 nm, which corresponds to the amount of hemoglobin released.

    • Data Analysis: Calculate the percentage of hemolysis for each concentration using the following formula: % Hemolysis = [(Absorbance of sample - Absorbance of negative control) / (Absorbance of positive control - Absorbance of negative control)] x 100

    Signaling Pathway of Hydrazine-Induced Cytotoxicity

    The following diagram illustrates the proposed signaling cascade initiated by alkylphenylhydrazine metabolism, leading to cellular damage.

    Hydrazine_Toxicity_Pathway cluster_initiation Initiation cluster_metabolism Metabolic Activation cluster_stress Oxidative Stress cluster_damage Cellular Damage cluster_outcome Outcome Alkylphenylhydrazine Alkylphenylhydrazine P450 Cytochrome P450 Alkylphenylhydrazine->P450 Metabolism Alkyl_Radical Alkyl Radical Formation P450->Alkyl_Radical ROS Reactive Oxygen Species (ROS) Generation Alkyl_Radical->ROS GSH_Depletion GSH Depletion ROS->GSH_Depletion Lipid_Peroxidation Lipid Peroxidation ROS->Lipid_Peroxidation DNA_Damage DNA Damage ROS->DNA_Damage Protein_Oxidation Protein Oxidation ROS->Protein_Oxidation GSH_Depletion->Lipid_Peroxidation Apoptosis Apoptosis Lipid_Peroxidation->Apoptosis DNA_Damage->Apoptosis Protein_Oxidation->Apoptosis Cell_Death Cell Death Apoptosis->Cell_Death

    Caption: Proposed signaling pathway of alkylphenylhydrazine-induced cytotoxicity.

    Trustworthiness and Self-Validating Systems

    The protocols described herein are designed to be self-validating through the inclusion of appropriate controls. In the cytotoxicity assays, the vehicle control establishes the baseline viability, while a potent cytotoxic agent serves as a positive control to confirm the assay is performing as expected. Similarly, in the hemolysis assay, the negative control (vehicle) and positive control (Triton X-100) provide the dynamic range for accurately quantifying hemolysis.[9] Consistent performance of these controls is essential for the reliability of the generated data.

    Conclusion

    The in vitro toxicological evaluation of alkylphenylhydrazines, including Hydrazine, (2-butylphenyl)-, is a critical step in their safety assessment. By employing standardized and well-controlled assays for cytotoxicity and hemolysis, researchers can obtain reliable data to inform risk assessment and guide the development of safer chemical entities. The mechanistic understanding of their toxicity, primarily driven by metabolic activation and subsequent oxidative stress, provides a framework for interpreting experimental results and predicting the potential hazards of novel derivatives.

    References

    • WikEM. Hydrazine toxicity. (2024-07-17). Available from: [Link]

    • Iyanagi, T. BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY. Available from: [Link]

    • Bioanalysis, Toxicology. Hemolytic potential in vitro assay. Available from: [Link]

    • Fulton, J., & St. Hilaire, N. Hydrazine Toxicology. In: StatPearls [Internet]. StatPearls Publishing; 2023. Available from: [Link]

    • Cyprotex. Hemolysis. Evotec. Available from: [Link]

    • Nucro-Technics. In Vitro Hemolysis Assay. (2024-06-29). Available from: [Link]

    • Evotec. In vitro Hemolysis. Available from: [Link]

    • Toth, B. Role of Hydrazine-Related Chemicals in Cancer and Neurodegenerative Disease. ACS Publications. (2021-08-11). Available from: [Link]

    • JoVE. Ex Vivo Red Blood Cell Hemolysis Assay for the Evaluation of pH-responsive Endosomolytic Agents for Cytosolic Delivery of Biomacromolecular Drugs. (2012-07-11). Available from: [Link]

    • ResearchGate. Cytotoxicity of hydrazine derivatives activated by HRP. Subconfluent... | Download Scientific Diagram. Available from: [Link]

    • Nicolette, J. et al. Exploring the molecular and functional cellular response to hydrazine via transcriptomics and DNA repair mutant cell lines. PMC. Available from: [Link]

    • Salem, M. et al. Design and Synthesis of New Compounds Derived from Phenyl Hydrazine and Different Aldehydes as Anticancer Agents. SCIRP. (2022). Available from: [Link]

    • INCHEM. Phenylhydrazine (CICADS). Available from: [Link]

    • CNKI. Toxicity of 11 Phenylhydrazine Derivatives to Tobacco Root Knot Nematode. (2021-11-23). Available from: [Link]

    • GOV.UK. Hydrazine - Incident management. (2016-01-15). Available from: [Link]

    • Sali, N. et al. Multiparametric luminescent cell viability assay in toxicology models: A critical evaluation. J Pharmacol Toxicol Methods. 2016;79:45-54. Available from: [Link]

    • MDPI. Antifungal Properties of Hydrazine-Based Compounds against Candida albicans. (2023-06-12). Available from: [Link]

    • New Jersey Department of Health. Hydrazine - Hazardous Substance Fact Sheet. Available from: [Link]

    • ResearchGate. Functional Assays and Toxicity Screening | Request PDF. Available from: [Link]

    • Waterfield, C. J. et al. Correlations between in vivo and in vitro effects of toxic compounds: Studies with hydrazine. Toxicol In Vitro. 1997;11(3):217-27. Available from: [Link]

    • Delaney, J., & Timbrell, J. A. Role of cytochrome P450 in hydrazine toxicity in isolated hepatocytes in vitro. Xenobiotica. 1995;25(12):1399-410. Available from: [Link]

    Sources

    Comparative

    A Senior Application Scientist's Guide to Validating the Structural Integrity of Hydrazine, (2-butylphenyl)- via FT-IR Spectroscopy

    For researchers, scientists, and drug development professionals, the unambiguous confirmation of a molecule's structure is a cornerstone of chemical synthesis and analysis. This guide provides an in-depth, technical comp...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    For researchers, scientists, and drug development professionals, the unambiguous confirmation of a molecule's structure is a cornerstone of chemical synthesis and analysis. This guide provides an in-depth, technical comparison for validating the structural integrity of Hydrazine, (2-butylphenyl)-, with a primary focus on Fourier-Transform Infrared (FT-IR) spectroscopy. We will explore the theoretical underpinnings, present a detailed experimental protocol, and objectively compare FT-IR with alternative analytical techniques, supported by predictive data and spectra of analogous compounds.

    Introduction: The Analytical Challenge of (2-butylphenyl)hydrazine

    Hydrazine, (2-butylphenyl)- (Figure 1) is an aromatic hydrazine derivative. Its structure comprises three key features that are amenable to FT-IR analysis: a disubstituted benzene ring, a hydrazine moiety (-NH-NH2), and a butyl group. Each of these components possesses unique vibrational modes that can be probed by infrared radiation.

    Figure 1. Chemical Structure of Hydrazine, (2-butylphenyl)-

    The primary goal of structural validation is to confirm the presence and connectivity of these functional groups, ensuring the synthesized molecule is indeed the target compound and not an isomer or byproduct. FT-IR spectroscopy serves as a rapid, non-destructive, and highly informative first-line technique for this purpose.

    The Power of Vibrational Spectroscopy: Why FT-IR is a Primary Choice

    FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites molecular vibrations. These vibrations, such as stretching and bending of chemical bonds, occur at specific frequencies that are characteristic of the bonds and functional groups present.[1] This creates a unique spectral "fingerprint" for each molecule.

    For Hydrazine, (2-butylphenyl)-, FT-IR is particularly powerful for several reasons:

    • Direct Functional Group Identification: It provides direct evidence for the presence of N-H bonds in the hydrazine group, C-H bonds in both the aromatic ring and the aliphatic butyl chain, and the characteristic absorptions of the substituted benzene ring.

    • Speed and Simplicity: Modern Attenuated Total Reflectance (ATR) FT-IR spectrometers allow for the analysis of liquid or solid samples with minimal to no preparation, yielding a spectrum in minutes.[2]

    • Complementary to Other Techniques: While techniques like Nuclear Magnetic Resonance (NMR) spectroscopy provide detailed information about the carbon-hydrogen framework and Mass Spectrometry (MS) gives the molecular weight, FT-IR offers a quick and definitive confirmation of the functional groups present.

    Predicted FT-IR Spectral Data for Hydrazine, (2-butylphenyl)-

    While an experimental spectrum for Hydrazine, (2-butylphenyl)- is not publicly available, we can predict its key absorption bands based on the known frequencies of its constituent functional groups. The following table summarizes the expected vibrational modes and their corresponding wavenumber ranges.

    Wavenumber (cm⁻¹)Vibrational ModeFunctional GroupExpected Intensity
    3400-3250N-H Asymmetric & Symmetric StretchingHydrazine (-NH₂)Medium
    3300-3200N-H StretchingHydrazine (-NH-)Medium
    3100-3000C-H StretchingAromatic (Benzene Ring)Medium to Weak
    2960-2850C-H Asymmetric & Symmetric StretchingAliphatic (Butyl Group)Strong
    1620-1580C=C StretchingAromatic (Benzene Ring)Medium
    1550-1475N-H Bending (Scissoring)Hydrazine (-NH₂)Medium
    1500-1400C=C StretchingAromatic (Benzene Ring)Medium
    1470-1450C-H BendingAliphatic (Butyl Group)Medium
    900-675C-H Out-of-Plane Bending ("oop")Aromatic (Benzene Ring)Strong

    Data compiled from various sources.[1][3][4][5]

    The C-H out-of-plane bending region (900-675 cm⁻¹) is particularly diagnostic for the substitution pattern on the benzene ring. For a 1,2-disubstituted (ortho) benzene ring, a strong absorption band is expected in the range of 770-735 cm⁻¹.

    Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

    This section details a step-by-step methodology for obtaining an FT-IR spectrum of Hydrazine, (2-butylphenyl)-, which is presumed to be a liquid or a low-melting solid at room temperature. The use of an ATR accessory is recommended for its simplicity and efficiency.[6]

    Instrumentation and Materials
    • FT-IR Spectrometer equipped with a Diamond or Germanium ATR accessory.

    • Hydrazine, (2-butylphenyl)- sample.

    • Solvent for cleaning (e.g., isopropanol or acetone).

    • Lint-free wipes.

    • Personal Protective Equipment (PPE): safety glasses, gloves.

    Step-by-Step Procedure
    • Instrument Preparation: Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics. The ATR crystal surface must be clean and free of any residues from previous analyses.

    • Background Spectrum Acquisition: Before analyzing the sample, a background spectrum must be collected. This is done with the clean, empty ATR crystal. The background scan measures the absorbance of the ambient environment (e.g., CO₂ and water vapor) and the instrument itself, which will then be subtracted from the sample spectrum.

    • Sample Application: Place a small drop of the Hydrazine, (2-butylphenyl)- sample directly onto the center of the ATR crystal. For a liquid, one to two drops are sufficient.[7] If the sample is a solid, a small amount of the powder should be placed on the crystal and firm pressure applied with the built-in press to ensure good contact.

    • Sample Spectrum Acquisition: Initiate the sample scan. The instrument will co-add multiple scans to improve the signal-to-noise ratio. A typical analysis might involve 16 or 32 scans at a resolution of 4 cm⁻¹.

    • Data Processing and Analysis: The software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum. Analyze the spectrum by identifying the key absorption bands and comparing their positions and intensities to the predicted values in the table above and to spectra of similar compounds.

    • Cleaning: After the analysis, thoroughly clean the ATR crystal using a lint-free wipe and an appropriate solvent.

    Experimental Workflow Diagram

    experimental_workflow cluster_prep Preparation cluster_acq Data Acquisition cluster_analysis Analysis cluster_end Conclusion start Start clean_atr Clean ATR Crystal start->clean_atr background Acquire Background Spectrum clean_atr->background apply_sample Apply Sample to ATR Crystal background->apply_sample sample_scan Acquire Sample Spectrum apply_sample->sample_scan process_data Process Data (Background Subtraction) sample_scan->process_data analyze Analyze Spectrum (Peak Identification) process_data->analyze compare Compare with Predicted Data analyze->compare validate Structure Validated compare->validate end End validate->end

    Caption: Experimental workflow for FT-IR analysis.

    Comparison with Alternative Analytical Techniques

    While FT-IR is an excellent tool for functional group identification, a comprehensive structural validation often employs a combination of techniques.[8]

    TechniqueInformation ProvidedStrengthsWeaknesses
    FT-IR Spectroscopy Functional groups present, substitution patterns.Fast, non-destructive, simple sample preparation, excellent for identifying key functional groups.Provides limited information on the carbon-hydrogen framework and connectivity; not ideal for distinguishing between isomers with the same functional groups.
    NMR Spectroscopy (¹H, ¹³C) Detailed carbon-hydrogen framework, connectivity of atoms, stereochemistry.Provides unambiguous structural elucidation, excellent for distinguishing between isomers.Slower analysis time, requires more sample, more complex data interpretation.
    Mass Spectrometry (MS) Molecular weight, fragmentation patterns.High sensitivity, provides the exact molecular weight, can be coupled with chromatography (GC-MS, LC-MS) for mixture analysis.Does not directly provide information on functional groups or connectivity, can be difficult to distinguish between isomers based on mass alone.
    Causality in Technique Selection

    The choice of analytical technique is driven by the specific question being asked.

    • For a quick confirmation of a successful synthesis reaction , where the starting material lacks a key functional group of the product (e.g., confirming the formation of the hydrazine from a corresponding aniline), FT-IR is often sufficient.

    • For the definitive structural elucidation of a novel compound , a combination of NMR and MS is the gold standard. FT-IR would then serve as a complementary technique to confirm the presence of the expected functional groups.

    • In a high-throughput screening environment , the speed of FT-IR makes it an attractive option for quickly flagging samples that do not exhibit the expected spectral features.

    Conclusion: An Integrated Approach to Structural Validation

    Validating the structural integrity of Hydrazine, (2-butylphenyl)- is a critical step in its synthesis and application. FT-IR spectroscopy stands out as a rapid, reliable, and accessible method for the initial confirmation of its key functional groups. By following a well-defined experimental protocol and understanding the characteristic absorption frequencies, researchers can confidently assess the presence of the hydrazine moiety, the substituted aromatic ring, and the aliphatic butyl chain.

    For absolute certainty and in the context of drug development and rigorous scientific research, an integrated approach is recommended. The functional group information from FT-IR, combined with the detailed connectivity data from NMR and the molecular weight confirmation from MS, provides a self-validating system that ensures the highest level of scientific integrity.

    References

    • ResearchGate. (n.d.). Summary of FT-IR Spectra Data of the Synthesized Phenylhydrazone. Retrieved from [Link]

    • NIST. (n.d.). Phenylhydrazine hydrochloride. In NIST Chemistry WebBook. Retrieved from [Link]

    • NIST. (n.d.). 2-sec-Butylaniline. In NIST Chemistry WebBook. Retrieved from [Link]

    • PubChem. (n.d.). 2-tert-Butylaniline. Retrieved from [Link]

    • SpectraBase. (n.d.). Phenylhydrazine - Optional[FTIR] - Spectrum. Retrieved from [Link]

    • International Journal of Health Sciences and Research. (2018, February 15). FTIR-ATR Studies on Phenylhydrazine Induced Hyperbilirubinemia in Wistar Rat. Retrieved from [Link]

    • Northern Illinois University. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

    • SpectraBase. (n.d.). 2,4,6-Tri-tert-butylaniline - Optional[1H NMR] - Spectrum. Retrieved from [Link]

    • Journal of Chemical Education. (2008, February 1). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples. Retrieved from [Link]

    • Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from [Link]

    • Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

    • Drawell. (2025, April 2). FTIR Analysis for Liquid Samples - What You Need to Know. Retrieved from [Link]

    • ResearchGate. (2021, January 24). How to prepare a liquid sample for FTIR spectrum?. Retrieved from [Link]

    • Chemistry LibreTexts. (2023, August 29). ATR-FTIR. Retrieved from [Link]

    • PMC. (n.d.). Synthesis, characterization, and molecular modeling of phenylenediamine-phenylhydrazine-formaldehyde terpolymer (PPHF) as potent anti-inflammatory agent. Retrieved from [Link]

    • ResearchGate. (n.d.). Phenylhydrazine derivatives. Retrieved from [Link]

    • PMC. (n.d.). Vibrational Dynamics and Phase Transitions of Hydrazine to 50 GPa. Retrieved from [Link]

    • InstaNANO. (n.d.). FTIR Functional Group Database Table with Search. Retrieved from [Link]

    • Intertek. (n.d.). Molecular Structure Characterisation and Structural Elucidation. Retrieved from [Link]

    • MSU chemistry. (n.d.). NMR Spectroscopy. Retrieved from [Link]

    Sources

    Validation

    Reaction Kinetics Comparison: Hydrazine vs. (2-butylphenyl)- and (4-butylphenyl)hydrazine

    Executive Summary In the realm of bioconjugation and pharmaceutical synthesis, the nucleophilic addition of hydrazines to carbonyls (hydrazone formation) and their subsequent rearrangements (e.g., Fischer indole synthesi...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Executive Summary

    In the realm of bioconjugation and pharmaceutical synthesis, the nucleophilic addition of hydrazines to carbonyls (hydrazone formation) and their subsequent rearrangements (e.g., Fischer indole synthesis) are foundational reactions. This guide provides a rigorous comparative analysis of the reaction kinetics between unsubstituted hydrazine, (4-butylphenyl)hydrazine, and (2-butylphenyl)hydrazine. By isolating the electronic and steric variables introduced by the butyl substituent, we establish a predictive framework for selecting the optimal hydrazine derivative for drug development workflows.

    Mechanistic Framework: Electronic vs. Steric Effects

    The reactivity of arylhydrazines is governed by a delicate balance between the electronic properties of the ring substituents and their spatial arrangement (steric hindrance) [1].

    • Hydrazine (NH₂NH₂): As the simplest member, hydrazine exhibits the maximum "alpha effect"—enhanced nucleophilicity due to the repulsion between adjacent lone pairs on the nitrogen atoms. Lacking any bulky substituents, it faces minimal steric resistance, resulting in exceptionally fast reaction kinetics.

    • (4-butylphenyl)hydrazine (Para-isomer): The addition of a butyl group at the para position introduces a positive inductive (+I) effect and hyperconjugation, which donates electron density into the aromatic ring and, consequently, to the hydrazine moiety. Because the substituent is distal to the reactive center, steric hindrance is negligible. This makes the para-isomer a robust nucleophile, reacting faster than unsubstituted phenylhydrazine [2].

    • (2-butylphenyl)hydrazine (Ortho-isomer): While the ortho-butyl group provides a similar electron-donating effect, its immediate proximity to the hydrazine group introduces severe steric hindrance. The flexible, bulky aliphatic chain obstructs the optimal Bürgi-Dunitz trajectory required for the terminal nitrogen to attack a carbonyl carbon. Consequently, the reaction kinetics are significantly retarded, overriding the favorable electronic contributions [3].

    Mechanistic_Framework Hydrazine Hydrazine (No Steric Bulk, Max Alpha Effect) Kinetics Hydrazone Formation Kinetics Hydrazine->Kinetics Ultra-Fast (k > 10 M⁻¹s⁻¹) Para (4-butylphenyl)hydrazine (+I Effect, Low Steric Hindrance) Para->Kinetics Fast (Electronic Enhancement) Ortho (2-butylphenyl)hydrazine (+I Effect, High Steric Hindrance) Ortho->Kinetics Slow (Steric Blockade)

    Fig 1. Impact of steric and electronic effects on hydrazine nucleophilicity and reaction kinetics.

    Comparative Kinetic Data

    To objectively compare the performance of these reagents, we evaluate their pseudo-first-order rate constants ( kobs​ ) during hydrazone formation with a standard electrophile (e.g., 2-formylpyridine) at physiological pH (7.4) [1].

    ReagentSubstituent PositionElectronic EffectSteric HindranceRelative Reaction Rate ( kobs​ proxy)Primary Application
    Hydrazine N/AN/AMinimal> 10 M⁻¹s⁻¹Azine formation, reduction
    (4-butylphenyl)hydrazine ParaElectron-Donating (+I)Low~ 0.5 - 1.0 M⁻¹s⁻¹Bioconjugation, Indole synthesis
    (2-butylphenyl)hydrazine OrthoElectron-Donating (+I)High< 0.05 M⁻¹s⁻¹Sterically hindered indoles

    Note: Rate constants are illustrative proxies based on established structure-activity relationships for substituted phenylhydrazines [1] [2].

    Experimental Methodology: UV-Vis Kinetic Assay

    To validate the kinetic differences between the ortho- and para-butylphenylhydrazines, researchers must employ a self-validating UV-Vis spectroscopic assay. This protocol utilizes pseudo-first-order conditions to isolate the rate constant of the nucleophilic attack.

    Experimental_Workflow Step1 1. Reagent Prep (Hydrazine + Aldehyde) Step2 2. Mixing (pH 7.4 Buffer, 25°C) Step1->Step2 Step3 3. UV-Vis Assay (Monitor Absorbance) Step2->Step3 Step4 4. Kinetic Analysis (Calculate Rate) Step3->Step4

    Fig 2. Step-by-step experimental workflow for measuring hydrazone formation kinetics via UV-Vis.

    Step-by-Step Protocol:
    • Reagent Preparation: Prepare 10 mM stock solutions of (2-butylphenyl)hydrazine and (4-butylphenyl)hydrazine in DMSO to ensure solubility. Prepare a 0.5 mM stock solution of 2-formylpyridine in aqueous buffer.

    • Buffer Equilibration: Use a 100 mM phosphate buffer (pH 7.4) with 150 mM NaCl. Equilibrate the buffer in a quartz cuvette at 25°C using a Peltier-controlled UV-Vis spectrophotometer.

    • Reaction Initiation: Inject the hydrazine derivative into the cuvette to achieve a final concentration of 500 µM. Add the 2-formylpyridine (final concentration 50 µM) and rapidly mix via inversion.

      • Causality Check: The 10-fold excess of hydrazine ensures that the concentration of the nucleophile remains effectively constant. This simplifies the complex bimolecular rate equation into a linear, easily analyzable pseudo-first-order format, ensuring the system is self-validating.

    • Data Acquisition: Monitor the appearance of the hydrazone product by measuring absorbance at its characteristic wavelength ( λmax​ typically ~320-340 nm) every 2 seconds for 10 minutes [1].

    • Kinetic Analysis: Plot ln(A∞​−At​) versus time ( t ). The slope of this linear regression yields the pseudo-first-order rate constant ( kobs​ ). Divide kobs​ by the hydrazine concentration to determine the intrinsic second-order rate constant ( k2​ ).

    Implications for Drug Development (Fischer Indole Synthesis)

    Understanding these kinetic profiles is critical for drug development professionals utilizing the Fischer Indole Synthesis to construct privileged pharmacological scaffolds [4].

    When using (4-butylphenyl)hydrazine , the initial hydrazone formation is rapid. The subsequent acid-catalyzed [3,3]-sigmatropic rearrangement proceeds smoothly due to the lack of steric crowding at the reactive ortho-positions of the aromatic ring, typically yielding 5-butylindole derivatives efficiently.

    Conversely, (2-butylphenyl)hydrazine presents a dual challenge. Not only is the initial hydrazone formation sluggish, but the bulky ortho-butyl group also forces the [3,3]-sigmatropic rearrangement to occur exclusively at the single unsubstituted ortho-position. While this regioselectivity is highly advantageous for synthesizing specific 7-butylindole derivatives, it necessitates harsher acidic conditions (e.g., polyphosphoric acid), higher temperatures, and longer reaction times to overcome the massive activation energy barrier imposed by steric crowding [3] [4].

    References

    • Kool, E. T., et al. "Fast Alpha Nucleophiles: Structures that Undergo Rapid Hydrazone/Oxime Formation at Neutral pH." Organic Letters (ACS Publications).[Link]

    • "Solvent and Substituent Effect on Acetophenone-Phenylhydrazone Formation." ResearchGate.[Link]

    • "The application of the Fischer indole synthesis in medicinal chemistry." ResearchGate.[Link]

    Safety & Regulatory Compliance

    Safety

    Personal protective equipment for handling Hydrazine, (2-butylphenyl)-

    Advanced Safety and Operational Protocol for Handling (2-Butylphenyl)hydrazine As a Senior Application Scientist, establishing rigorous, self-validating safety protocols is paramount when handling reactive intermediates....

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Advanced Safety and Operational Protocol for Handling (2-Butylphenyl)hydrazine

    As a Senior Application Scientist, establishing rigorous, self-validating safety protocols is paramount when handling reactive intermediates. (2-Butylphenyl)hydrazine (CAS 58928-63-5) is an arylhydrazine derivative frequently utilized in complex organic synthesis, particularly in Fischer indole syntheses for drug development[1][2].

    Like many substituted hydrazines, it presents significant occupational hazards, including acute toxicity, potential hemolytic effects, severe skin sensitization, and suspected mutagenicity. This guide provides a comprehensive, mechanistically grounded framework for the selection of Personal Protective Equipment (PPE), operational handling, and disposal, ensuring that every safety measure is backed by scientific causality.

    Quantitative Hazard and PPE Compatibility Matrix

    To make informed safety decisions, one must understand the permeation dynamics of arylhydrazines. Standard laboratory gloves are insufficient for prolonged exposure. The following table summarizes the quantitative compatibility of various PPE materials against hydrazine derivatives to guide your selection.

    PPE MaterialResistance RatingAvg. Breakthrough TimeCausality & Application Note
    Butyl Rubber Excellent> 480 minutesHigh density and cross-linking prevent permeation of polar, nitrogenous organics. Primary choice for heavy handling.
    Heavy Nitrile (8+ mil) Good120 - 240 minutesSufficient for splash protection during micro-scale transfers. Must be changed immediately upon contact.
    Latex / Natural Rubber Poor< 15 minutesArylhydrazines rapidly degrade latex, leading to immediate dermal exposure. Strictly prohibited.
    Neoprene Fair to Good~ 60 minutesAcceptable as an over-glove, but inferior to butyl rubber for direct, prolonged contact.

    Phase 1: Personal Protective Equipment (PPE) Selection and Donning

    The selection of PPE is not merely a compliance checklist; it is a layered defense system designed to mitigate specific exposure routes (inhalation, dermal absorption, and ocular contact).

    Methodology: Self-Validating PPE Protocol

    • Respiratory & Engineering Controls:

      • Action: Conduct all operations within a certified Class II, Type B2 or chemical fume hood.

      • Validation: Before opening the (2-butylphenyl)hydrazine container, verify the inward face velocity is between 80–120 feet per minute (fpm). Use a digital anemometer or a simple tissue-paper test at the sash opening.

      • Causality: Arylhydrazines have low vapor pressures but can form highly toxic aerosols during transfer. A verified negative-pressure environment prevents inhalation of these particulates.

    • Dermal Protection (Double-Gloving):

      • Action: Don a pair of standard nitrile gloves (inner layer), followed by heavy-duty Butyl Rubber gloves (outer layer).

      • Validation: Perform a visual and inflation check of the outer gloves for micro-punctures prior to donning.

      • Causality: The inner glove acts as a clean barrier for doffing the contaminated outer glove, preventing secondary transfer to the skin during cleanup.

    • Ocular and Body Protection:

      • Action: Wear non-vented chemical splash goggles and a flame-resistant (FR) laboratory coat with a chemical-resistant apron.

      • Causality: Hydrazines are severe eye irritants. Non-vented goggles prevent capillary action of splashed liquids from reaching the conjunctiva.

    Phase 2: Operational Handling and Transfer

    (2-Butylphenyl)hydrazine is typically handled as a free base (liquid/oil) or a hydrochloride salt (solid)[3]. The following protocol applies to the transfer and reaction setup of this compound.

    Methodology: Inert Transfer Protocol

    • Preparation: Clear the fume hood of all incompatible materials, specifically strong oxidizing agents (e.g., peroxides, nitric acid, metal oxides), which can cause violent, exothermic reactions upon contact with hydrazines.

    • Purging: If handling the free base, flush the source container and the receiving reaction vessel with inert gas (Argon or Nitrogen).

      • Causality: Hydrazines slowly auto-oxidize in the presence of atmospheric oxygen, degrading the reagent and potentially forming unstable diazenes.

    • Transfer: Use a positive-displacement pipette for liquids or an anti-static spatula for the hydrochloride salt. Weigh the material directly inside the fume hood using a draft-shielded analytical balance.

    • Decontamination of Tools: Immediately place all spatulas, pipette tips, and weighing boats into a designated, labeled secondary containment bin inside the hood for subsequent quenching.

    Phase 3: Waste Management and Oxidative Quenching

    Arylhydrazines must never be disposed of directly into standard organic waste streams due to their reactivity. They must be chemically deactivated (quenched) into inert byproducts prior to final disposal by Environmental Health and Safety (EHS).

    Methodology: Oxidative Quenching of (2-Butylphenyl)hydrazine Residues Note: This procedure is for trace residues and small-scale (<5g) lab waste. Bulk disposal must be handled directly by EHS.

    • Preparation of Quenching Solution: In a dedicated, oversized Erlenmeyer flask inside the fume hood, prepare a dilute solution of sodium hypochlorite (household bleach, ~5%) or 5-10% hydrogen peroxide.

    • Controlled Addition: Slowly, dropwise, add the (2-butylphenyl)hydrazine waste or washings (dissolved in a miscible solvent like methanol) to the stirring quenching solution.

      • Causality: The oxidizer converts the hydrazine moiety into nitrogen gas and the corresponding hydrocarbon/alcohol. The reaction is exothermic and evolves gas ( N2​ ). Dropwise addition prevents thermal runaway and violent effervescence.

    • Validation of Quench: Allow the mixture to stir for 12 hours. The cessation of gas evolution indicates the completion of the oxidation.

    • Final Disposal: Adjust the pH to neutral (pH 6-8) if necessary, and transfer the resulting aqueous/organic mixture to a designated, vented EHS waste carboy labeled "Aqueous Waste - Quenched Hydrazine Derivatives."

    Operational Workflow Visualization

    G Start Phase 1: Pre-Operation Hood Velocity & PPE Check Transfer Phase 2: Inert Transfer Argon Purge & Weighing Start->Transfer Spill Contamination or Spill? Transfer->Spill Quench Phase 3: Oxidative Quench (NaOCl or H2O2) Spill->Quench Yes (Residues) Waste EHS Segregation: Vented Waste Container Spill->Waste No (Clean) Quench->Waste N2 Evolution Ceases End Professional Incineration Waste->End

    Safe handling, quenching, and disposal workflow for (2-butylphenyl)hydrazine.

    References

    • Google Patents. (1977). US4057559A - Carbazole acetic acid derivatives (Details on the synthesis and utilization of 2-butylphenylhydrazine).
    • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. National Academies Press (US). [Link]

    Sources

    © Copyright 2026 BenchChem. All Rights Reserved.